Triglycidyl Isocyanurate-d15

Core Science & Biosynthesis

Triglycidyl Isocyanurate-d15: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triglycidyl isocyanurate-d15 (TGIC-d15) is the deuterated form of Triglycidyl isocyanurate (TGIC), a trifunctional epoxy compound. While TGIC is primarily used as a crosslinking agent in powder coatings, it has also been investigated for its biological activities, including antineoplastic properties. TGIC-d15, as a stable isotope-labeled analog, is an invaluable tool for researchers in analytical and metabolic studies, offering a high degree of precision in quantification and pathway elucidation. This technical guide provides a comprehensive overview of the chemical properties, synthesis, analytical methodologies, and known biological mechanisms of TGIC, which are directly applicable to the use and study of its deuterated counterpart.

Chemical and Physical Properties

Triglycidyl isocyanurate is a white crystalline solid. The technical grade product is a mixture of two stereoisomers, α- and β-TGIC.[1] The introduction of 15 deuterium (B1214612) atoms in TGIC-d15 results in a higher molecular weight compared to the unlabeled compound, a key feature for its use in mass spectrometry-based applications. The physical and chemical properties of TGIC are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₂H₁₅N₃O₆	[2]
Molecular Weight	297.26 g/mol	[2]
CAS Number	2451-62-9	[2]
Appearance	White crystalline solid	[3]
Melting Point	94-110 °C	[4]
Solubility	Water: 9 g/L (25 °C)	[2]
Soluble in organic solvents	[5]
Stability	Stable under recommended storage conditions. Aqueous solutions are most stable at pH 6.	[2]

Synthesis of Triglycidyl Isocyanurate

Two-Step Synthesis Process

A high-yield synthesis of TGIC can be achieved in a two-step process. The first step involves the reaction of cyanuric acid with an excess of epichlorohydrin (B41342). The second step is a vacuum distillation to remove unreacted epichlorohydrin. This method has been reported to achieve yields above 95%.[6]

Process Using a Phase Transfer Catalyst

An alternative method involves the reaction of cyanuric acid with epichlorohydrin in the presence of a phase transfer catalyst, such as benzyl (B1604629) trimethylammonium chloride, in an aqueous medium.[7] The reaction is followed by extraction and purification steps.[7]

A generalized workflow for the synthesis of TGIC is depicted below.

Caption: Generalized workflow for the synthesis of Triglycidyl Isocyanurate.

Analytical Methodologies

Triglycidyl isocyanurate-d15 is an ideal internal standard for the quantification of TGIC in various matrices due to its similar chemical behavior and distinct mass. Several analytical methods have been developed for the detection of TGIC, which can be adapted for use with its deuterated analog.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a sensitive method for the determination of TGIC. A method for analyzing TGIC from powder coatings involves extraction followed by GC-MS analysis in selected ion monitoring (SIM) mode.[8] The estimated limit of detection for this method was 0.002 µg/ml.[9]

Experimental Protocol: GC-MS Analysis of TGIC

• Sample Preparation: Samples are extracted with a suitable solvent (e.g., n-hexane).[8]

• GC Conditions: A gas chromatograph equipped with a mass selective detector is used.

• Mass Spectrometry: Electron impact ionization at 70 eV is employed. The determination is made in SIM mode, monitoring a specific ion (e.g., m/z 264 amu for TGIC).[8]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS provides a highly specific and sensitive method for the analysis of TGIC in air samples. This method uses a coordination ion spray with a sodium adduct to enhance ionization.[10]

Experimental Protocol: UPLC-MS/MS Analysis of TGIC in Air Samples

• Sample Collection: Air samples are collected on Accu-cap™ filters.[10]

• Extraction: The filters are extracted with a mixture of acetonitrile/acetone (95/5) diluted with water.[10]

• UPLC-MS/MS Analysis: The analysis is performed using a triple quadrupole mass spectrometer in survivor mode, where the same ion is monitored in the first and third quadrupoles.[10] The limit of detection and quantification for this method were reported to be 50 and 170 ng/filter, respectively.[10]

Analytical Method	Matrix	Limit of Detection	Limit of Quantification	Reference(s)
GC-MS	Powder Coatings	0.002 µg/ml	-	[8][9]
UPLC-MS/MS	Air Samples	50 ng/filter	170 ng/filter	[10]

Biological Activity and Metabolism

Triglycidyl isocyanurate has been investigated for its antineoplastic and antiangiogenic activities.[11] Its mechanism of action is believed to involve the alkylation and cross-linking of DNA, leading to the inhibition of DNA replication.[1][11]

Metabolism

The metabolism of TGIC primarily occurs in the liver through hydrolysis of its epoxide groups, a reaction catalyzed by microsomal epoxide hydrolase.[5] This process is NADPH-independent.[5] The metabolites are then eliminated, with a significant portion recovered in the urine.[5]

Caption: Metabolic pathway of Triglycidyl Isocyanurate via epoxide hydrolysis.

Mechanism of Action in Cancer Cells

Recent studies have shown that TGIC can induce apoptosis in cancer cells through the activation of the p53 tumor suppressor protein.[1][11] This mechanism is distinct from that of platinum-based anticancer agents.[12] In non-small-cell-lung cancer cells, TGIC treatment leads to the suppression of the mitochondrial membrane potential, followed by the production of reactive oxygen species (ROS) and ultimately apoptosis.[12]

Caption: Signaling pathway of TGIC-induced apoptosis in cancer cells.

Applications in Research and Drug Development

Triglycidyl isocyanurate-d15 serves as a critical tool for researchers in several key areas:

• Pharmacokinetic Studies: As an internal standard in LC-MS or GC-MS methods to accurately quantify the absorption, distribution, metabolism, and excretion (ADME) of TGIC.

• Metabolite Identification: To aid in the identification and quantification of TGIC metabolites by providing a distinct mass signature.

• Environmental Monitoring: For the precise measurement of TGIC levels in environmental samples to assess exposure and contamination.

• Toxicology Research: In studies investigating the dose-response relationships and toxicokinetics of TGIC.

Safety and Handling

Triglycidyl isocyanurate is classified as a hazardous substance. It is toxic if swallowed or inhaled and can cause serious eye damage and skin sensitization.[11] It is also suspected of causing genetic defects.[10] Appropriate personal protective equipment, including gloves, safety glasses, and a respirator, should be used when handling this compound. All work should be conducted in a well-ventilated area.

Conclusion

Triglycidyl isocyanurate-d15 is a vital analytical standard for the accurate study of its non-deuterated counterpart, TGIC. The information provided in this guide on the synthesis, analysis, and biological activity of TGIC serves as a foundational resource for researchers utilizing TGIC-d15 in their work. The detailed methodologies and pathway diagrams offer practical tools for experimental design and data interpretation in the fields of drug development, toxicology, and environmental science.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Triglycidyl isocyanurate | C12H15N3O6 | CID 17142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. osha.gov [osha.gov]
• 5. Triglycidyl isocyanurate, Toxicological Evaluation and Limit Values for 2-Ethylhexyl acrylate, Propylene carbonate, Quaternary ammonium compounds, Triglycidyl isocyanurate, and Tripropyleneglycol diacrylate [www2.mst.dk]
• 6. SYNTHESIS OF TRIGLYCIDYL ISOCYANURATE | Semantic Scholar [semanticscholar.org]
• 7. US20150232458A1 - Process for preparation of triglycidyl isocyanurate (tgic) - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of triglycidyl isocyanurate from air samples by ultra-performance liquid chromatography coupled with coordination ion spray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. TRIGLYCIDYL ISOCYANURATE - Ataman Kimya [atamanchemicals.com]
• 12. Application, Mechanism of action, and Synthesis of 1,3,5-Triglycidyl isocyanurate_Chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Chemical Properties of Triglycidyl Isocyanurate-d15

This guide provides a comprehensive overview of the core chemical and physical properties of Triglycidyl Isocyanurate-d15, tailored for researchers, scientists, and professionals in drug development. This document summarizes key data in structured tables, outlines relevant experimental methodologies, and includes logical diagrams to illustrate relationships and workflows.

Chemical Identity and Physical Properties

Triglycidyl Isocyanurate-d15 is the deuterated form of Triglycidyl Isocyanurate (TGIC), a trifunctional epoxy compound. The deuterium (B1214612) labeling makes it a valuable tool in various research applications, including metabolic studies and as an internal standard in mass spectrometry-based analyses.

Table 1: General Chemical Information

Property	Value	Source
Chemical Name	1,3,5-Tris(glycidyl-d5)-1,3,5-triazinane-2,4,6-trione	-
Synonyms	Triglycidyl Isocyanurate-d15, 1,3,5-Triglycidyl-s-triazine-2,4,6-trione-d15	[1][2]
Molecular Formula	C₁₂D₁₅N₃O₆	[1]
Molecular Weight	312.36 g/mol	[1]
CAS Number	Not explicitly available; 2451-62-9 (unlabeled) is often used as an alternate.	[1]

Table 2: Physical Properties of Triglycidyl Isocyanurate (Unlabeled)

Property	Value	Source
Physical State	White crystalline solid or powder	[3][4]
Melting Point	90-115 °C	[4]
Boiling Point	>240 °C (decomposes)	[4]
Solubility	Insoluble in water. Soluble in DMSO (50 mg/mL).	[5]
Storage Temperature	+20°C	[1]

Spectroscopic and Analytical Data

Spectroscopic data is crucial for the identification and quantification of Triglycidyl Isocyanurate-d15. While specific spectra for the deuterated compound are not publicly available, the expected characteristics can be inferred.

Mass Spectrometry

In mass spectrometry, Triglycidyl Isocyanurate-d15 will exhibit a molecular ion peak and fragment ions that are 15 mass units higher than the corresponding ions of the unlabeled compound. This distinct mass shift allows for its use as an internal standard for the accurate quantification of unlabeled TGIC.

NMR Spectroscopy

The ¹H NMR spectrum of Triglycidyl Isocyanurate-d15 is expected to show a significant reduction or absence of signals corresponding to the glycidyl (B131873) protons due to deuterium substitution. The ¹³C NMR spectrum would show signals for the carbon atoms, though the coupling patterns might be affected by the adjacent deuterium atoms. A Certificate of Analysis for the unlabeled compound confirms the structure using ¹H NMR.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Triglycidyl Isocyanurate are available and can be adapted for its deuterated analog.

Synthesis of Triglycidyl Isocyanurate

A common method for the synthesis of Triglycidyl Isocyanurate involves the reaction of cyanuric acid with an excess of epichlorohydrin (B41342) in the presence of a catalyst, followed by dehydrochlorination with a base.[6][7]

Illustrative Synthesis Workflow:

Caption: A simplified workflow for the synthesis of Triglycidyl Isocyanurate.

For the synthesis of the d15 (B612444) variant, deuterated epichlorohydrin would be used as the starting material. The reaction conditions would likely be similar, but optimization might be necessary.

Analytical Methodology: Quantification by LC-MS/MS

A robust method for the quantification of Triglycidyl Isocyanurate in air samples has been developed using ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS).[8][9] This method can be directly applied to the deuterated analog, which would serve as an ideal internal standard.

Key Steps in the Analytical Protocol:

• Sample Collection: Air samples are collected on filters.

• Extraction: The filters are extracted with a mixture of acetonitrile (B52724) and acetone.

• Analysis by UPLC-MS/MS: The extract is analyzed by UPLC-MS/MS. The mass spectrometer is operated in a mode that monitors the sodium adduct of the analyte.

Logical Diagram for Analytical Workflow:

References

• 1. Triglycidyl Isocyanurate-d15 | LGC Standards [lgcstandards.com]
• 2. chemotechnique.se [chemotechnique.se]
• 3. file.chemscene.com [file.chemscene.com]
• 4. tecmos.com [tecmos.com]
• 5. Crystallization process in synthesis of triglycidyl isocyanurate - Eureka | Patsnap [eureka.patsnap.com]
• 6. A kind of production method of triglycidyl isocyanurate - Eureka | Patsnap [eureka.patsnap.com]
• 7. US20150232458A1 - Process for preparation of triglycidyl isocyanurate (tgic) - Google Patents [patents.google.com]
• 8. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 9. researchgate.net [researchgate.net]

The Role of Deuterated Triglycidyl Isocyanurate in Quantitative Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the purpose and application of deuterated Triglycidyl Isocyanurate (d-TGIC) in the quantitative analysis of its non-deuterated counterpart, Triglycidyl Isocyanurate (TGIC). TGIC is an industrial chemical primarily used as a cross-linking agent in powder coatings, and its accurate quantification is crucial for occupational safety, environmental monitoring, and quality control. This guide will detail the principles behind the use of deuterated internal standards, present hypothetical yet representative experimental protocols for TGIC analysis, and provide quantitative data and visualizations to support these methodologies.

The Core Purpose: Overcoming Analytical Variability with Isotope Dilution

The primary purpose of using deuterated Triglycidyl Isocyanurate (d-TGIC) is to serve as an internal standard in quantitative mass spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique, known as isotope dilution mass spectrometry (IDMS), is considered the gold standard for accurate and precise quantification.[1]

Triglycidyl Isocyanurate lacks a strong chromophore, which makes its detection by UV-based methods less sensitive and specific.[2] Mass spectrometry offers a more robust alternative. However, the analytical process, from sample preparation to instrument analysis, is prone to variability that can affect the accuracy of the results. This is particularly true for complex matrices encountered in occupational hygiene samples (e.g., air filters, swabs) or biological samples.

A deuterated internal standard like d-TGIC is chemically almost identical to the analyte (TGIC). The substitution of hydrogen atoms with deuterium (B1214612) atoms results in a molecule with a higher mass but nearly the same physicochemical properties, such as polarity, volatility, and reactivity. Consequently, during sample extraction, cleanup, and chromatographic separation, any loss of the target analyte is mirrored by a proportional loss of the deuterated internal standard.[1][3] Because the mass spectrometer can differentiate between the analyte and the internal standard based on their mass-to-charge ratios (m/z), the ratio of their signals can be used to accurately calculate the concentration of the analyte, effectively canceling out any analytical variability.

Existing analytical methods for TGIC have been noted for their lack of an internal standard, which can compromise the reliability of the data.[2] The use of d-TGIC directly addresses this limitation, leading to more robust and defensible analytical results.

Quantitative Data for TGIC Analysis

The following tables summarize key quantitative data for the analysis of Triglycidyl Isocyanurate. The data for deuterated TGIC (d-TGIC) is hypothetical, assuming a deuterium labeling that results in a mass shift of +5 atomic mass units (amu), a common practice to ensure clear mass spectrometric distinction from the unlabeled analyte.

Table 1: Mass Spectrometric Data for TGIC and d-TGIC

Compound	Molecular Weight ( g/mol )	Precursor Ion (m/z)	Key Fragment Ions (m/z)
Triglycidyl Isocyanurate (TGIC)	297.27	297 [M]⁺	255 [M-C₂H₂O]⁺, 267 [M-CH₂O]⁺
Deuterated TGIC (d-TGIC)	302.30 (hypothetical)	302 [M]⁺	260 [M-C₂H₂O]⁺, 272 [M-CH₂O]⁺

Data for TGIC fragment ions are based on published GC-MS analysis.[2]

Table 2: Performance Characteristics of a UPLC-MS/MS Method for TGIC

Parameter	Value
Limit of Detection (LOD)	50 ng/filter
Limit of Quantification (LOQ)	170 ng/filter
Dynamic Range	480 - 24,000 ng/sample
Intra-day Precision (%RSD)	<4%
Inter-day Precision (%RSD)	<4%
Accuracy	97 ± 3%

Data is based on a published UPLC-MS/MS method for TGIC analysis from air samples.[4]

Experimental Protocols

The following are detailed, representative methodologies for the quantitative analysis of TGIC using d-TGIC as an internal standard. These protocols are based on established methods for TGIC analysis and the principles of isotope dilution mass spectrometry.

GC-MS Method for TGIC in Occupational Hygiene Samples

Objective: To quantify TGIC in samples such as air filters or swabs using Gas Chromatography-Mass Spectrometry with a deuterated internal standard.

Materials:

• Deuterated Triglycidyl Isocyanurate (d-TGIC) solution of known concentration

• Triglycidyl Isocyanurate (TGIC) analytical standard

• Tetrahydrofuran (THF), HPLC grade

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Sample vials, syringes, and other standard laboratory equipment

Procedure:

• Sample Preparation:

  • For an air filter sample, place the filter in a vial. For a swab sample, place the swab in a vial.

  • Add a precise volume of d-TGIC internal standard solution to the vial.

  • Add a known volume of THF to extract the TGIC and d-TGIC from the sample matrix.

  • Vortex the vial for 1 minute and then sonicate for 15 minutes to ensure complete extraction.

  • Centrifuge the sample to pellet any particulate matter.

  • Transfer the supernatant to a clean vial for analysis.

• Calibration Standards:

  • Prepare a series of calibration standards by adding varying known amounts of TGIC analytical standard to vials.

  • Add a constant, known amount of d-TGIC internal standard solution to each calibration standard.

  • Dilute all calibration standards to the final volume with THF.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • Oven Program: Initial temperature of 100°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Mass Spectrometer: Electron ionization (EI) mode at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor m/z 255 and 297 for TGIC.

    • Monitor m/z 260 and 302 for d-TGIC (hypothetical).

• Data Analysis:

  • Integrate the peak areas for the selected ions for both TGIC and d-TGIC.

  • Calculate the response ratio (Area of TGIC / Area of d-TGIC) for each calibration standard and sample.

  • Construct a calibration curve by plotting the response ratio against the concentration of TGIC for the calibration standards.

  • Determine the concentration of TGIC in the samples by interpolating their response ratios on the calibration curve.

UPLC-MS/MS Method for TGIC in Complex Matrices

Objective: To achieve high-sensitivity quantification of TGIC in complex matrices using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry with a deuterated internal standard.

Materials:

• Deuterated Triglycidyl Isocyanurate (d-TGIC) solution of known concentration

• Triglycidyl Isocyanurate (TGIC) analytical standard

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid

• UPLC system coupled to a triple quadrupole mass spectrometer (UPLC-MS/MS)

• Sample vials, syringes, and filters

Procedure:

• Sample Preparation:

  • Extract the sample (e.g., from a filter or biological matrix) with an appropriate solvent (e.g., ACN).

  • Add a precise volume of d-TGIC internal standard solution to the extract.

  • Vortex and centrifuge the sample.

  • Filter the supernatant through a 0.22 µm filter into a UPLC vial.

• Calibration Standards:

  • Prepare a series of calibration standards containing known concentrations of TGIC.

  • Add a constant, known amount of d-TGIC internal standard solution to each standard.

  • Dilute to the final volume with the initial mobile phase composition.

• UPLC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and then return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • TGIC transition: m/z 298 [M+H]⁺ → m/z [fragment ion]

    • d-TGIC transition: m/z 303 [M+H]⁺ → m/z [corresponding fragment ion]

• Data Analysis:

  • Calculate the peak area ratios of the analyte to the internal standard for all samples and standards.

  • Generate a calibration curve and determine the concentration of TGIC in the unknown samples.

Visualizing the Workflow and Principles

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard.

Quantitative analysis workflow using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Triglycidyl Isocyanurate-d15

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound widely used as a crosslinking agent in polyester-based powder coatings. Its deuterated isotopologue, Triglycidyl Isocyanurate-d15, serves as a crucial internal standard for the accurate quantification of TGIC in various matrices. This technical guide provides a comprehensive overview of the properties, synthesis, analysis, and biological effects of Triglycidyl Isocyanurate, with a specific focus on the role and application of its deuterated form.

While there is a significant body of research on unlabeled TGIC, specific data for Triglycidyl Isocyanurate-d15 is limited. Therefore, this guide will primarily discuss the technical aspects of TGIC and explicitly address the function of the d15 (B612444) variant as an internal standard in analytical methodologies.

Chemical Identification

The Chemical Abstracts Service (CAS) number for the unlabeled Triglycidyl Isocyanurate is 2451-62-9.[1][2] There appears to be no unique CAS number for Triglycidyl Isocyanurate-d15; it is typically referenced by the CAS number of the parent compound. An alternative "unlabeled" CAS number, 53866-66-3, has been associated with a different chemical structure, namely 1,3-Bis(3-chloro-2-hydroxypropyl)-5-(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione.[3][4][5]

Chemical Properties of Triglycidyl Isocyanurate

Property	Value	Reference
Molecular Formula	C12H15N3O6	[6]
Molecular Weight	297.26 g/mol	[1]
Appearance	White crystalline solid	[1][6]
Melting Point	90-125 °C (Technical Grade)
Solubility in Water	0.9 g/100 mL at 25 °C (Technical Grade)	[1]
log Kow	-0.8	[1]

Properties of Triglycidyl Isocyanurate-d15

Property	Value	Reference
Molecular Formula	C12D15N3O6	[7]
Molecular Weight	312.36 g/mol	[7]

Synthesis

The synthesis of Triglycidyl Isocyanurate generally involves the reaction of cyanuric acid with an excess of epichlorohydrin (B41342).[8][9] The reaction is typically carried out in the presence of a catalyst, such as a quaternary ammonium (B1175870) salt, and a base to neutralize the hydrochloric acid formed during the reaction.[8][9]

A common synthetic approach involves:

• Reaction of cyanuric acid with epichlorohydrin in the presence of a catalyst like benzyl (B1604629) trimethylammonium chloride.[9]

• The reaction mixture is heated to facilitate the formation of a tris(3-chloro-2-hydroxypropyl) isocyanurate intermediate.

• Dehydrochlorination of the intermediate is then achieved by the addition of a base, such as sodium hydroxide, to form the three epoxide rings of TGIC.[9]

• The final product is then purified, often by recrystallization from a suitable solvent like methanol.[9]

The synthesis of Triglycidyl Isocyanurate-d15 would follow a similar pathway, utilizing deuterated epichlorohydrin as a starting material.

Analytical Methodologies

The determination of TGIC levels, particularly in occupational and environmental settings, is crucial due to its toxic properties. Triglycidyl Isocyanurate-d15 is an ideal internal standard for these analyses due to its similar chemical and physical properties to the unlabeled analyte, allowing for accurate correction of matrix effects and variations in instrument response.

Experimental Protocol: Quantification of TGIC in Air Samples using UPLC-MS/MS

This protocol is adapted from established methods for the analysis of TGIC in workplace air samples.[10][11]

1. Sample Collection:

• Air samples are drawn through a filter cassette (e.g., Accu-cap™ filter) to collect airborne particulates containing TGIC.[10]

2. Sample Preparation:

• The filter is extracted with a mixture of acetonitrile (B52724) and acetone (B3395972) (e.g., 95:5 v/v).[10]

• A known amount of Triglycidyl Isocyanurate-d15 internal standard solution is added to the extract.

• The extract is then diluted with water prior to analysis.[10]

3. UPLC-MS/MS Analysis:

• Chromatography: Separation is achieved using a reverse-phase UPLC column.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer operating in positive ion mode.[10] The method often utilizes the formation of a sodium adduct of TGIC ([M+Na]+).[10]

• Quantification: The concentration of TGIC is determined by comparing the peak area ratio of the analyte to the Triglycidyl Isocyanurate-d15 internal standard against a calibration curve.

The use of an isotopically labeled internal standard like Triglycidyl Isocyanurate-d15 is critical for achieving high accuracy and precision in these measurements.[10]

Biological Activity and Signaling Pathways

Triglycidyl isocyanurate is recognized for its toxic effects, including genotoxicity and its ability to induce allergic contact dermatitis and occupational asthma.[12] Its biological activity is primarily attributed to the high reactivity of its three epoxide groups, which can alkylate and cross-link DNA and other macromolecules.[6]

Mechanism of Action and Toxicity

The proposed mechanism of TGIC-induced toxicity involves its metabolic activation and subsequent interaction with cellular components. This can lead to various cellular responses, including the activation of stress-response pathways and, ultimately, cell death.

Caption: Proposed pathway of Triglycidyl Isocyanurate-induced toxicity.

Experimental Workflows

The use of Triglycidyl Isocyanurate-d15 is integral to workflows aimed at quantifying TGIC exposure or in metabolism studies.

Caption: Workflow for the quantification of TGIC using a deuterated internal standard.

Conclusion

Triglycidyl Isocyanurate-d15 is an indispensable tool for the accurate and reliable quantification of Triglycidyl Isocyanurate. While it shares the fundamental chemical properties of its non-deuterated counterpart, its primary application lies in its use as an internal standard in analytical methods, particularly mass spectrometry-based techniques. Understanding the properties and biological effects of TGIC is essential for interpreting the data generated using its deuterated analogue and for assessing the risks associated with exposure to this widely used industrial chemical. This guide provides a foundational understanding for researchers and professionals working with or studying Triglycidyl Isocyanurate.

References

• 1. Triglycidyl isocyanurate | C12H15N3O6 | CID 17142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3,5-TRIGLYCIDYL-S-TRIAZINETRIONE | Occupational Safety and Health Administration [osha.gov]
• 3. 53866-66-3|1,3-Bis(3-chloro-2-hydroxypropyl)-5-(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione|BLD Pharm [bldpharm.com]
• 4. 53866-66-3|1,3-Bis(3-chloro-2-hydroxypropyl)-5-(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione| Ambeed [ambeed.com]
• 5. clearsynth.com [clearsynth.com]
• 6. TRIGLYCIDYL ISOCYANURATE - Ataman Kimya [atamanchemicals.com]
• 7. Triglycidyl Isocyanurate-d15 | LGC Standards [lgcstandards.com]
• 8. A kind of production method of triglycidyl isocyanurate - Eureka | Patsnap [eureka.patsnap.com]
• 9. US20150232458A1 - Process for preparation of triglycidyl isocyanurate (tgic) - Google Patents [patents.google.com]
• 10. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 11. researchgate.net [researchgate.net]
• 12. Triglycidyl isocyanurate (CICADS) [inchem.org]

Technical Guide: An In-depth Analysis of the Molecular Weight of Triglycidyl Isocyanurate-d15

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of Triglycidyl Isocyanurate-d15, a deuterated analog of Triglycidyl Isocyanurate (TGIC). TGIC is a trifunctional epoxy compound primarily utilized as a cross-linking agent in polyester (B1180765) powder coatings.[1][2] The isotopically labeled version, Triglycidyl Isocyanurate-d15, serves as an internal standard for the quantification of TGIC in various matrices. This guide details its molecular weight, chemical properties, and provides relevant experimental context for its synthesis and analysis.

Quantitative Data Summary

The key chemical and physical properties of Triglycidyl Isocyanurate-d15 are summarized in the table below. For comparative purposes, data for the non-labeled Triglycidyl Isocyanurate are also included.

Property	Triglycidyl Isocyanurate-d15	Triglycidyl Isocyanurate (Unlabeled)
Molecular Weight	312.36 g/mol [3]	297.26 g/mol [4][5][6]
Molecular Formula	C₁₂D₁₅N₃O₆[3]	C₁₂H₁₅N₃O₆[4][5][7][8][9][10][11]
Physical State	Solid[4]	White crystalline solid[7][8]
CAS Number (Unlabeled)	2451-62-9[3]	2451-62-9[5][7][8][9][10]
Synonyms	1,3,5-Triglycidyl isocyanurate-d15, 1,3,5-Triglycidyl-s-triazine-2,4,6-trione-d15[3]	TGIC, 1,3,5-Triglycidyl-s-triazinetrione[8]
Melting Point (Unlabeled)	Not available	94-110°C[4]
Solubility in Water (Unlabeled)	Not available	9 g/L (at 25°C)[4]

Determination of Molecular Weight: Mass Spectrometry

The molecular weight of Triglycidyl Isocyanurate-d15 is experimentally determined using mass spectrometry. This analytical technique measures the mass-to-charge ratio (m/z) of ionized molecules.

Experimental Protocol: General Principle of Mass Spectrometry

• Ionization: The sample is introduced into the mass spectrometer, where it is vaporized and ionized. Common ionization techniques for a molecule of this nature would include Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Acceleration: The resulting ions are then accelerated by an electric field, imparting the same kinetic energy to all ions.

• Deflection: The accelerated ions enter a magnetic field, which deflects them. The degree of deflection is inversely proportional to the mass of the ion; lighter ions are deflected more than heavier ones.

• Detection: A detector measures the m/z ratio of the deflected ions. The resulting mass spectrum shows the relative abundance of ions at each m/z value. For Triglycidyl Isocyanurate-d15, a prominent peak corresponding to its molecular weight would be observed.

Synthesis of Triglycidyl Isocyanurate-d15

While specific synthesis protocols for the deuterated form are proprietary, a plausible method can be extrapolated from established synthesis routes for unlabeled TGIC. The synthesis generally involves the reaction of isocyanuric acid with a deuterated version of epichlorohydrin (B41342).

Hypothetical Experimental Protocol for Synthesis

• Reaction Setup: In a reaction vessel, isocyanuric acid is reacted with an excess of deuterated epichlorohydrin (epichlorohydrin-d5) in the presence of a catalyst, such as a quaternary ammonium (B1175870) salt (e.g., benzyl (B1604629) trimethylammonium chloride).[12]

• Addition Reaction: The mixture is heated to approximately 95-110°C for several hours to facilitate the addition of the glycidyl (B131873) groups to the isocyanurate ring.[12]

• Cyclization: After the initial reaction, a base (e.g., sodium hydroxide) is added to the reaction mixture. This step promotes the cyclization of the intermediate to form the triglycidyl isocyanurate structure.[12][13] The temperature is typically controlled at a lower range (e.g., 15-20°C) during this phase.[13]

• Purification: The crude product is then purified. This can involve several steps:

  • Filtration: To remove any solid byproducts, such as salts.[13]

  • Distillation: Excess deuterated epichlorohydrin is removed under reduced pressure.[12][13]

  • Crystallization: The product is crystallized from a suitable solvent, such as methanol, to obtain the purified solid Triglycidyl Isocyanurate-d15.[12][14]

• Drying: The final product is dried under vacuum to remove any residual solvent.[12]

Visualized Workflow

The following diagram illustrates a conceptual workflow for the synthesis and purification of Triglycidyl Isocyanurate-d15.

Caption: Synthesis and Purification Workflow for Triglycidyl Isocyanurate-d15.

References

• 1. Triglycidyl isocyanurate [huidziekten.nl]
• 2. 1,3,5-triglycidyl isocyanurate- Application and Toxicology_Chemicalbook [chemicalbook.com]
• 3. Triglycidyl Isocyanurate-d15 | LGC Standards [lgcstandards.com]
• 4. aksci.com [aksci.com]
• 5. tecmos.com [tecmos.com]
• 6. Triglycidyl isocyanurate Price from Supplier Brand Zhongshan Dixin Chemical Co., Ltd. on Chemsrc.com [m.chemsrc.com]
• 7. TRIGLYCIDYL ISOCYANURATE - Ataman Kimya [atamanchemicals.com]
• 8. 1,3,5-TRIGLYCIDYL-S-TRIAZINETRIONE | Occupational Safety and Health Administration [osha.gov]
• 9. CAS 2451-62-9: Triglycidyl isocyanurate | CymitQuimica [cymitquimica.com]
• 10. Triglycidyl isocyanurate (TGIC) - Hengshui Haoye Co.,Ltd. [chemcoms.com]
• 11. Triglycidyl isocyanurate | C12H15N3O6 | CID 17142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. US20150232458A1 - Process for preparation of triglycidyl isocyanurate (tgic) - Google Patents [patents.google.com]
• 13. CN103319469A - Triglycidyl isocyanurate production method - Google Patents [patents.google.com]
• 14. Crystallization process in synthesis of triglycidyl isocyanurate - Eureka | Patsnap [eureka.patsnap.com]

Navigating the Safe Handling of Triglycidyl Isocyanurate-d15: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety protocols and handling procedures for Triglycidyl Isocyanurate-d15 (TGIC-d15). Given that TGIC-d15 is the deuterated analog of Triglycidyl Isocyanurate (TGIC), its safety and handling profile is considered analogous to the unlabeled compound. TGIC is a tri-functional epoxy compound primarily used as a cross-linking agent in polyester (B1180765) powder coatings.[1][2] While valuable in industrial applications, it presents significant health hazards that necessitate stringent safety measures in a laboratory setting.[3][4][5][6]

Chemical and Physical Properties

Triglycidyl Isocyanurate is a white, granular or crystalline solid with no discernible odor.[2][7] Understanding its physical and chemical properties is fundamental to its safe handling and storage.

Property	Value	Reference
Molecular Formula	C₁₂H₁₅N₃O₆	[1]
Molecular Weight	297.27 g/mol	[8]
Melting Point	90-125 °C (Technical Grade)	[7]
Boiling Point	Not available	[7]
Solubility	Soluble in organic solvents like acetone, methyl ethyl ketone, and toluene. Limited solubility in water.	[1]
Vapor Pressure	0.05 x 10⁻⁶ mmHg at 20°C	[7]
Flash Point	>170 °C	[7]
Autoignition Temperature	>200 °C	[7]

Toxicological Data

TGIC is classified as toxic if swallowed or inhaled and can cause severe skin burns, eye damage, allergic skin reactions, and genetic defects.[3][4][5][6] It may also cause damage to organs through prolonged or repeated exposure.[3][4][5]

Toxicity Metric	Value	Species	Route	Reference
LD50 (Oral)	100 - 200 mg/kg	Rat	Oral	[4]
LD50 (Oral)	188 mg/kg	Rat	Oral
LC50 (Inhalation)	>650 mg/m³ (4h)	Rat	Inhalation	[4]

Experimental Protocols: Safe Handling and Emergency Procedures

Adherence to strict experimental protocols is crucial to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against TGIC-d15 exposure.

• Hand Protection: Wear protective gloves.[3]

• Eye/Face Protection: Use tight-sealing safety goggles and a face shield.[3]

• Skin and Body Protection: Wear protective clothing to prevent skin contact.[3]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA-approved respirator.[3]

Handling and Storage

Proper handling and storage practices are essential to prevent accidental exposure and maintain the integrity of the compound.

• Handling:

  • Avoid contact with skin, eyes, and clothing.[3]

  • Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

  • Use only outdoors or in a well-ventilated area.[3][4]

  • Wash hands thoroughly after handling.[3][4]

  • Do not eat, drink, or smoke when using this product.[3][4]

• Storage:

  • Keep the container tightly closed in a dry and well-ventilated place.[3]

  • Store locked up.[3]

  • Keep in properly labeled containers.[3]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is required to contain and clean up the material safely.

• Evacuate Personnel: Move all non-essential personnel from the spill area.[6]

• Ventilate the Area: Ensure adequate ventilation.

• Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[6]

• Clean-up:

  • For small spills, absorb with an inert material and place in a suitable container for disposal.[6]

  • Avoid generating dust.[9] Do not dry sweep.[9]

  • Use spark-proof tools and explosion-proof equipment.[9]

  • Vacuum dust with equipment fitted with a HEPA filter.[9]

• Decontaminate: Decontaminate surfaces and equipment by scrubbing with alcohol.[6]

• Disposal: Dispose of contaminated material according to approved waste disposal regulations.[3][6]

First-Aid Measures

Immediate medical attention is required in case of exposure.

• If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes while removing all contaminated clothing and shoes. Seek immediate medical attention.[3][4]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4][6]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[3][4]

Analytical Methods for Exposure Monitoring

Several analytical methods are available to monitor workplace air for the presence of TGIC, which can be adapted for TGIC-d15.

Analytical Technique	Sample Collection	Extraction Solvent	Detection Method	Limit of Quantification (LOQ)	Reference
UPLC-MS/MS	Accu-cap™ filter	Acetonitrile/acetone (95/5) diluted with water	Coordination Ion Spray Tandem Mass Spectrometry	170 ng/filter	[10][11][12]
HPLC-DAD	Polypropylene filter	Acetonitrile	Diode-Array Detector	70 ng/m³	[13]
GC-ECD	Glass fiber filter coated with hydrobromic acid	Dimethylformamide	Electron Capture Detector	Not specified	[13]

Visualizing Safe Handling and Hazards

The following diagrams illustrate the logical workflows for safe handling and the potential health hazards associated with Triglycidyl Isocyanurate-d15.

Caption: Workflow for the safe handling of Triglycidyl Isocyanurate-d15.

Caption: Potential health hazards and first-aid measures for TGIC-d15 exposure.

References

• 1. Triglycidyl Isocyanurate - Properties, Applications & Affordable Prices [chemienterprisesllp.com]
• 2. TRIGLYCIDYL ISOCYANURATE - Ataman Kimya [atamanchemicals.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. aksci.com [aksci.com]
• 5. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Triglycidyl isocyanurate, Toxicological Evaluation and Limit Values for 2-Ethylhexyl acrylate, Propylene carbonate, Quaternary ammonium compounds, Triglycidyl isocyanurate, and Tripropyleneglycol diacrylate [www2.mst.dk]
• 8. 1,3,5-TRIGLYCIDYL-S-TRIAZINETRIONE | Occupational Safety and Health Administration [osha.gov]
• 9. paintdocs.com [paintdocs.com]
• 10. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Triglycidyl Isocyanurate in Workplace Air [mdpi.com]

The Gold Standard of Quantification: An In-depth Technical Guide to Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Isotope Dilution Mass Spectrometry (IDMS) stands as a pinnacle of analytical chemistry, offering unparalleled accuracy and precision in the quantification of molecules. Considered a definitive measurement method, IDMS is instrumental in various scientific disciplines, particularly in drug development and life sciences research, where exactitude is paramount. This technical guide delves into the core principles of IDMS, provides detailed experimental protocols for key applications, presents comparative quantitative data, and visually maps out critical workflows and pathways.

Core Principles of Isotope Dilution Mass Spectrometry

The fundamental principle of Isotope Dilution Mass Spectrometry lies in the use of a stable, isotopically labeled version of the analyte of interest as an internal standard. This "isotopic analog" is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ¹⁵N, ²H).

The process begins with the addition of a precisely known amount of the isotopically labeled internal standard to a sample containing an unknown quantity of the native analyte. After allowing the standard and analyte to reach equilibrium, the sample is processed and analyzed by a mass spectrometer. The mass spectrometer distinguishes between the native analyte and the isotopically labeled standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the signals from the native analyte and the internal standard, the exact amount of the analyte in the original sample can be calculated. A key advantage of this method is that the accuracy of the measurement relies on the ratio of the two isotopic forms, not on the absolute signal intensity, which can be affected by matrix effects and incomplete sample recovery.[1]

The workflow of a typical IDMS experiment can be visualized as follows:

A generalized workflow for Isotope Dilution Mass Spectrometry.

Applications in Drug Development and Research

IDMS is extensively utilized in various stages of drug development and clinical research, including therapeutic drug monitoring (TDM), biomarker validation, and quantitative proteomics and metabolomics.

Therapeutic Drug Monitoring (TDM)

Precise measurement of drug concentrations in biological fluids is crucial for optimizing therapeutic efficacy and minimizing toxicity, especially for drugs with a narrow therapeutic index.[2] IDMS is considered a reference method for TDM due to its high specificity and accuracy, which can overcome the limitations of immunoassays, such as cross-reactivity.[3][4]

Quantitative Performance of IDMS in TDM

Analyte	Matrix	Linearity (ng/mL)	LOQ (ng/mL)	Precision (%RSD)	Accuracy (%Bias)	Reference
Clozapine (B1669256)	Serum	10-2000	10	3.04-4.94 (inter-assay)	Not Reported	[5]
Norclozapine	Serum	10-2000	10	2.84-6.07 (inter-assay)	Not Reported	[5]
Infliximab	Serum	Not Reported	Not Reported	<15	Not Reported	[6]
Adalimumab	Serum	Not Reported	Not Reported	<15	Not Reported	[6]

Experimental Protocol: Quantification of Clozapine in Human Serum by LC-MS/MS

This protocol is a representative example of an IDMS method for therapeutic drug monitoring.

1. Sample Preparation:

• To 100 µL of serum, add 25 µL of an internal standard working solution containing a known concentration of isotopically labeled clozapine (e.g., clozapine-d4).

• Add 200 µL of a protein precipitation solution (e.g., acetonitrile (B52724) containing 1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate clozapine from other matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both clozapine and its isotopically labeled internal standard.

3. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the calibrators.

• Determine the concentration of clozapine in the unknown samples by interpolating their peak area ratios on the calibration curve.

Biomarker Validation

The validation of biomarkers is critical for their clinical utility. IDMS provides the necessary accuracy and precision to establish a reference measurement procedure for the absolute quantification of biomarkers.

Quantitative Performance of IDMS in Biomarker Validation

Biomarker	Matrix	Linearity	LOQ	Precision (%CV)	Accuracy (%Recovery)	Reference
Peptides	Plasma	Not Reported	Not Reported	<20	Not Reported	[7]
Proteins	Serum	Not Reported	Not Reported	<15	85-115

Experimental Protocol: Absolute Quantification of a Peptide Biomarker in Plasma

This protocol outlines a general workflow for the absolute quantification of a target peptide in a complex biological matrix like plasma.

1. Sample Preparation and Digestion:

• Thaw 10 µL of plasma on ice.

• Denature proteins by adding 20 µL of 9 M urea (B33335) and 30 mM dithiothreitol (B142953) (DTT) and incubating at 37°C for 30 minutes.[7]

• Alkylate cysteine residues by adding 3 µL of 500 mM iodoacetamide (B48618) and incubating in the dark at room temperature for 30 minutes.[7]

• Dilute the urea concentration to 0.6 M with 100 mM Tris-HCl (pH 8).

• Add trypsin at a 1:50 enzyme-to-substrate ratio and incubate overnight at 37°C to digest the proteins into peptides.[7]

2. Immunoaffinity Enrichment:

• Add a known amount of the stable isotope-labeled peptide internal standard to the digested sample.

• Enrich the target peptide and its labeled standard using anti-peptide antibodies immobilized on magnetic beads.

• Wash the beads to remove non-specifically bound peptides.

• Elute the target peptides from the magnetic beads.

3. LC-MS/MS Analysis:

• Analyze the eluted peptides by LC-MS/MS using a triple quadrupole or a high-resolution mass spectrometer operating in MRM or parallel reaction monitoring (PRM) mode.

• Monitor specific transitions for the target peptide and its isotopically labeled internal standard.

4. Quantification:

• Calculate the ratio of the peak area of the endogenous peptide to the isotopically labeled peptide standard.

• Determine the absolute concentration of the peptide using a calibration curve prepared with known concentrations of the unlabeled peptide standard.

Quantitative Proteomics and the mTOR Signaling Pathway

IDMS is a powerful tool for the absolute quantification of proteins and their post-translational modifications, providing crucial insights into cellular signaling pathways. The mTOR (mechanistic Target of Rapamycin) pathway is a central regulator of cell growth and metabolism, and its dysregulation is implicated in diseases like cancer.[8]

A simplified diagram of the mTOR signaling pathway.

Experimental Protocol: Quantification of AKT/mTOR Pathway Proteins in Cell Lysates

This protocol describes a method for the quantitative analysis of multiple proteins in the AKT/mTOR pathway using immunoprecipitation and targeted mass spectrometry.[9][10]

1. Cell Culture and Lysis:

• Culture human carcinoma cell lines (e.g., A549, HCT116) under standard conditions.

• Serum-starve the cells for 24 hours.

• Stimulate the cells with a growth factor (e.g., 100 ng/mL IGF-1) for 15 minutes to activate the mTOR pathway.[10]

• Lyse the cells and quantify the total protein concentration.

2. Immunoprecipitation (IP):

• Enrich target proteins (e.g., AKT, mTOR, p70S6K) from 500 µg of cell lysate using specific antibodies coupled to magnetic beads (Protein A/G).[10]

• For multiplex analysis, a cocktail of antibodies can be used.

3. In-solution Digestion:

• Elute the immunoprecipitated proteins.

• Denature the proteins in 6 M urea.

• Reduce cysteine bonds with DTT and alkylate with iodoacetamide.

• Digest the proteins into peptides with trypsin overnight at 37°C.

4. Targeted Mass Spectrometry:

• Add a known amount of a mixture of stable isotope-labeled synthetic peptides corresponding to the target proteins.

• Analyze the peptide mixture using LC-MS/MS with a targeted method such as Selected Reaction Monitoring (SRM).

• Develop an SRM assay to quantify specific peptides from proteins in the AKT/mTOR pathway (e.g., EGFR, IR, IGF1R, IRS1, AKT1, AKT2, mTOR, GSK3b, p70S6K).[9]

5. Data Analysis:

• Quantify the endogenous peptides relative to their corresponding isotopically labeled standards.

• The detection and quantification limits for target peptides can reach the low femtomole range.[9]

Quantitative Metabolomics

IDMS is also the gold standard for targeted quantitative metabolomics, enabling the accurate measurement of metabolite concentrations in complex biological samples.[1][11]

Quantitative Performance of IDMS in Metabolomics

Metabolite Class	Matrix	Linearity	LOQ	Precision (%RSD)	Accuracy (%Recovery)	Reference
Amino Acids	Cell Extract	>3 orders of magnitude	Not Reported	<15	Not Reported	[11]
Organic Acids	Cell Extract	>3 orders of magnitude	Not Reported	<15	Not Reported	[11]
Sugar Phosphates	Cell Extract	>3 orders of magnitude	Not Reported	<15	Not Reported	[11]

Experimental Protocol: Quantitative Analysis of Intracellular Metabolites

This protocol provides a general framework for the IDMS-based quantification of metabolites in cell extracts.

1. Sample Quenching and Extraction:

• Rapidly quench metabolic activity, for example, by using cold methanol.

• Extract the metabolites from the cells using a suitable solvent system (e.g., chloroform/methanol/water).

2. Isotope Spiking:

• Add a known amount of a commercially available or in-house generated mixture of ¹³C-labeled internal standards corresponding to the target metabolites.

3. LC-MS/MS Analysis:

• Separate the metabolites using an appropriate chromatographic method (e.g., HILIC for polar metabolites).

• Analyze the samples using a high-resolution mass spectrometer to differentiate between the ¹²C and ¹³C isotopologues.

4. Data Analysis and Quantification:

• Measure the ratio of the peak area of the native metabolite to its ¹³C-labeled internal standard.

• Calculate the absolute concentration of the metabolite using a calibration curve.

• It is important to correct for the natural abundance of isotopes for accurate quantification.[11]

Conclusion

Isotope Dilution Mass Spectrometry is an indispensable tool for researchers, scientists, and drug development professionals who require the highest level of accuracy and precision in their quantitative analyses. Its application spans from therapeutic drug monitoring and biomarker validation to the detailed investigation of complex cellular pathways. While the initial setup and the synthesis of isotopically labeled standards can be resource-intensive, the superior quality of the data generated by IDMS justifies its position as the gold standard in quantitative mass spectrometry. By providing definitive measurements, IDMS plays a critical role in advancing our understanding of biology and in the development of new and effective therapies.

References

• 1. Towards quantitative mass spectrometry-based metabolomics in microbial and mammalian systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Perempuan & Anak | Kementerian Koordinator Bidang Pembangunan Manusia dan Kebudayaan [kemenkopmk.go.id]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. Recent advances in analytical methods for the therapeutic drug monitoring of immunosuppressive drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparative Evaluation of Four Commercially Available Immunoassays for Therapeutic Drug Monitoring of Infliximab and Ad… [ouci.dntb.gov.ua]
• 7. Peptide Production and Decay Rates Affect the Quantitative Accuracy of Protein Cleavage Isotope Dilution Mass Spectrometry (PC-IDMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. researchgate.net [researchgate.net]

The Toxicological Significance of Triglycidyl Isocyanurate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound primarily used as a cross-linking agent in polyester (B1180765) powder coatings. Its high reactivity, which makes it effective for industrial applications, also underlies its toxicological significance. This technical guide provides a comprehensive overview of the toxicology of TGIC, with a focus on its genotoxic potential and mechanisms of action. The information is intended for researchers, scientists, and drug development professionals who may encounter this compound in their work or are interested in the toxicology of reactive electrophiles.

Acute and Chronic Toxicity

TGIC exhibits moderate acute toxicity via oral and inhalation routes and low acute toxicity via dermal exposure. Chronic exposure can lead to more severe health effects, including damage to multiple organ systems.

Quantitative Acute Toxicity Data

A summary of acute toxicity values for Triglycidyl Isocyanurate is presented in Table 1.

Test	Species	Route	Value	Reference
LD50	Rat	Oral	188 - 715 mg/kg bw	[1]
LC50	Rat	Inhalation	>300 - 650 mg/m³ (4-hour exposure)	[1]
LD50	Rat	Dermal	>2000 mg/kg bw	[1]

Sub-chronic and Chronic Toxicity

Repeated exposure to TGIC has been shown to cause a range of adverse effects. In a 13-week dietary study in male rats, a dose-related decrease in the number of spermatozoa was observed.[2] Other reported effects from short-term repeated exposure studies in rodents include damage to the kidneys, liver, lungs, and gastrointestinal tract.[2]

Genotoxicity and Carcinogenicity

A significant concern regarding TGIC is its genotoxic potential. It has consistently demonstrated mutagenic and clastogenic activity in a variety of in vitro and in vivo assays.

Mutagenicity

TGIC is a direct-acting mutagen.[1] It has been shown to be mutagenic in the Ames test (bacterial reverse mutation assay) and in mammalian cells, such as the mouse lymphoma assay.[1]

Clastogenicity

TGIC has been shown to induce chromosomal aberrations in both somatic and germ cells. In vivo studies have demonstrated the induction of chromosomal aberrations in the bone marrow of hamsters and in the spermatogonial cells of mice following oral administration.[2] This clastogenic activity in germ cells is of particular concern as it indicates the potential for heritable genetic damage.[3]

Carcinogenicity

While TGIC's genotoxic profile suggests a carcinogenic potential, long-term carcinogenicity bioassays in animals have not provided conclusive evidence of carcinogenicity.[1] However, given its ability to cause genetic damage, it is prudent to handle TGIC as a potential human carcinogen.

Reproductive and Developmental Toxicity

The genotoxic effects of TGIC extend to reproductive toxicity. The induction of chromosomal aberrations in spermatogonial cells and a reduction in sperm count in rats indicate a potential for adverse effects on male fertility.[2][3] A dominant lethal test in mice produced equivocal results, with one study showing reduced fertility.[4] Data on the developmental toxicity of TGIC is limited.[2]

Skin and Respiratory Sensitization

TGIC is a known skin sensitizer (B1316253) in humans and has been confirmed in guinea pig maximization tests.[1][2] Occupational exposure has led to cases of allergic contact dermatitis.[3] There is also evidence to suggest that TGIC can act as a respiratory sensitizer, potentially leading to occupational asthma.[1]

Mechanism of Action

The toxicity of TGIC is primarily attributed to its three reactive epoxy groups. These groups can readily react with nucleophilic sites in biological macromolecules, including DNA and proteins.

DNA Alkylation and Cross-linking

The primary mechanism of TGIC-induced genotoxicity is believed to be the alkylation of DNA. The epoxide rings can open and form covalent bonds with DNA bases, leading to the formation of DNA adducts. As a trifunctional molecule, TGIC has the potential to cross-link DNA strands, which can interfere with DNA replication and transcription, ultimately leading to mutations and cell death.[4][5]

Figure 1: Mechanism of TGIC-induced DNA damage.

Activation of p53 Signaling Pathway

In addition to direct DNA damage, TGIC has been shown to inhibit the growth of human non-small cell lung cancer cells by activating the p53 signaling pathway.[5] The p53 tumor suppressor protein is a critical regulator of the cell cycle and apoptosis. DNA damage can trigger the activation of p53, leading to cell cycle arrest to allow for DNA repair, or apoptosis if the damage is too severe.

Figure 2: p53-mediated cellular response to TGIC.

Experimental Protocols

Detailed experimental protocols for the key toxicological studies cited are not always publicly available as they are often part of proprietary industry reports. However, the following sections describe representative methodologies based on established OECD guidelines that are typically followed for such studies.

Ames Test (Bacterial Reverse Mutation Assay)

This in vitro test is used to assess the mutagenic potential of a substance to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli.

• Test System: Histidine-requiring strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) and/or tryptophan-requiring strain of E. coli (e.g., WP2 uvrA).

• Method: The test substance, at several dose levels, is incubated with the bacterial tester strains in the presence and absence of a metabolic activation system (S9 fraction from induced rat liver). The mixture is plated on a minimal agar (B569324) medium. After incubation for 48-72 hours, the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted.

• Evaluation: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies compared to the solvent control.

In Vivo Mammalian Spermatogonial Chromosomal Aberration Test

This assay is used to identify substances that cause structural chromosomal aberrations in mammalian spermatogonial cells.

• Test System: Laboratory mice or rats.

• Method: Animals are administered the test substance, typically by gavage or intraperitoneal injection, at three dose levels. A positive and a negative control group are also included. At appropriate time intervals after treatment, the animals are euthanized, and the testes are removed. Testicular tubules are processed to produce slides of spermatogonial metaphase cells. The slides are stained, and metaphase spreads are analyzed for chromosomal aberrations.

• Evaluation: A substance is considered to induce chromosomal aberrations if there is a statistically significant, dose-dependent increase in the number of cells with chromosomal aberrations in the treated groups compared to the negative control group.

Guinea Pig Maximization Test (for Skin Sensitization)

This in vivo test is used to assess the potential of a substance to cause skin sensitization.

• Test System: Guinea pigs.

• Method: The test consists of an induction phase and a challenge phase.

  • Induction Phase: The test substance is administered to the animals by both intradermal injection (with Freund's Complete Adjuvant to enhance the immune response) and topical application.

  • Challenge Phase: After a rest period of 10-14 days, the animals are challenged with a non-irritating concentration of the test substance applied topically to a previously untreated area.

• Evaluation: The skin reactions at the challenge sites are observed and scored for erythema and edema at 24 and 48 hours after patch removal. The incidence and severity of the skin reactions in the test group are compared to a control group that did not undergo the induction phase. A substance is considered a skin sensitizer if a significantly higher proportion of animals in the test group show a positive skin reaction compared to the control group.

Figure 3: Generalized experimental workflows for key toxicological assays.

Conclusion

Triglycidyl isocyanurate is a reactive chemical with significant toxicological properties. Its primary hazard is its genotoxicity, with strong evidence for both mutagenic and clastogenic activity, including in germ cells, which raises concerns for heritable genetic effects. The mechanism of its toxicity is linked to the alkylating and cross-linking potential of its epoxy groups, leading to DNA damage and activation of cellular stress response pathways like the p53 pathway. It is also a confirmed skin sensitizer and a potential respiratory sensitizer. Due to its toxicological profile, stringent control measures are necessary to minimize human exposure in occupational settings. For researchers and professionals in drug development, understanding the toxicological properties of reactive compounds like TGIC is crucial for hazard identification and risk assessment of new chemical entities with similar structural motifs.

References

• 1. Triglycidyl isocyanurate (CICADS) [inchem.org]
• 2. The in vitro unscheduled DNA synthesis (UDS) assay in rat primary hepatocytes: evaluation of 2-furoic acid and 7 drug candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Induction of unscheduled DNA synthesis in rat hepatocytes following in vivo treatment with dinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Induction of unscheduled DNA synthesis in rat hepatocytes following in vivo treatment with dinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detection of unscheduled DNA synthesis in hepatocytes isolated from rats treated with genotoxic agents: an in vivo- in vitro assay for potential carcinogens and mutagens - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Health and Safety Landscape of Triglycidyl Isocyanurate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound primarily utilized as a cross-linking agent in polyester-based powder coatings, enhancing their durability and weather resistance.[1] Despite its industrial importance, TGIC presents a significant toxicological profile, necessitating a thorough understanding of its exposure routes, associated health risks, and established safety limits. This technical guide provides a comprehensive overview of TGIC, consolidating key data on exposure limits, detailing experimental methodologies for its toxicological assessment, and visualizing its known biological interactions.

Primary Routes of Occupational Exposure

Occupational exposure to TGIC predominantly occurs through two main pathways:

• Inhalation: The handling of TGIC in its powder form, particularly during the manufacturing of powder coatings and the spraying process, can lead to the inhalation of airborne particles.[2] Activities such as weighing, mixing, and loading hoppers containing TGIC powder pose a high risk of aerosol generation.[2]

• Dermal Contact: Direct skin contact with TGIC powder or uncured coatings is another significant route of exposure.[2] This can happen during handling, cleaning, or in instances of accidental spills.

While less common, oral ingestion can occur through the contamination of hands, food, and beverages, or as a consequence of inhaling larger particles that are subsequently swallowed.[3]

Health Effects of TGIC Exposure

Exposure to TGIC is associated with a range of adverse health effects, primarily targeting the skin, respiratory system, and eyes. It is also recognized for its potential mutagenic properties.

• Skin and Respiratory Sensitization: TGIC is a known skin sensitizer (B1316253), capable of causing allergic contact dermatitis upon repeated exposure.[4] Symptoms can include redness, rashes, and blistering. Furthermore, TGIC is a respiratory sensitizer and can induce occupational asthma.[4]

• Irritation: It can cause severe irritation to the eyes and mild irritation to the skin and nasal passages.

• Genotoxicity and Mutagenicity: The presence of three reactive epoxide groups in its structure allows TGIC to act as an alkylating agent, reacting with macromolecules such as DNA.[3] This interaction can lead to the formation of DNA adducts, which, if not repaired, can result in mutations.[5] Animal studies have demonstrated that TGIC can induce chromosomal aberrations in mouse spermatogonia.[5] It is classified as a Category 1B mutagen.[6]

• Other Toxic Effects: Acute toxicity studies in animals have shown that TGIC is toxic by oral and inhalation routes.[5] Repeated exposure has been linked to effects on the hematopoietic system, as well as renal, lung, and gastrointestinal damage in animal models.[5]

Occupational Exposure Limits

To mitigate the health risks associated with TGIC, various national and international bodies have established occupational exposure limits (OELs). These limits are designed to protect workers from the adverse effects of TGIC exposure over a working lifetime.

Issuing Organization	Country/Region	Exposure Limit (8-hour TWA)	Short-Term Exposure Limit (STEL)	Notes
ACGIH	USA	0.05 mg/m³	-	Threshold Limit Value (TLV)[7]
OSHA	USA	0.005 mg/m³	-	Permissible Exposure Limit (PEL)
NIOSH	USA	Not Established	-	No Recommended Exposure Limit (REL) has been established.[5]
HSE	United Kingdom	0.1 mg/m³	-	Workplace Exposure Limit (WEL). Exposure should be as low as is reasonably practicable.[6]
Australia (Provisional)	Australia	0.08 mg/m³	-	Provisional occupational exposure limit.[5]
Netherlands	Netherlands	0.1 mg/m³	-	[2]
Manufacturer Recommendation	-	-	0.025 mg/m³	Recommended by some manufacturers as a Short Term Exposure Limit.[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; ACGIH: American Conference of Governmental Industrial Hygienists; OSHA: Occupational Safety and Health Administration; NIOSH: National Institute for Occupational Safety and Health; HSE: Health and Safety Executive.

Experimental Protocols for Toxicological Assessment

The toxicological profile of TGIC has been characterized through various in vivo and in vitro studies. The methodologies of key experiments are summarized below.

Skin Sensitization: Guinea Pig Maximization Test (GPMT)

The skin sensitization potential of TGIC has been evaluated using the Guinea Pig Maximization Test, following OECD Guideline 406.

• Test Animals: Male Albino Dunkin Hartley guinea pigs are typically used.

• Induction Phase:

  • Intradermal Induction: On day 0, three pairs of intradermal injections are made in the shoulder region of the test animals. These include Freund's Complete Adjuvant (FCA) emulsified with water, the test substance in a suitable vehicle, and the test substance emulsified in FCA.

  • Topical Induction: On day 7, the test substance in a suitable vehicle is applied topically to the injection site, which is then covered with an occlusive dressing for 48 hours. To enhance sensitization, the skin may be pre-treated with 10% Sodium Lauryl Sulfate (SLS) 24 hours prior to topical application.

• Challenge Phase:

  • On day 21, a non-irritating concentration of the test substance and the vehicle alone are applied to separate, untreated flank sites of both test and control animals.

  • The sites are covered with an occlusive dressing for 24 hours.

• Evaluation: The challenge sites are observed for erythema and edema at 24 and 48 hours after patch removal. The incidence and severity of the skin reactions in the test group are compared to those in the control group to determine the sensitization potential.

Inhalation Toxicity Studies

Repeat-exposure inhalation toxicity studies have been conducted in mice to assess the effects of airborne TGIC.

• Test Animals: Male CD-1 mice are often used.[9]

• Exposure: Animals are exposed to technical grade TGIC or TGIC-containing powder coatings via whole-body or nose-only inhalation for a specified duration, for example, 6 hours per day for five consecutive days.[5][9] The particle size of the aerosolized TGIC is controlled to ensure a respirable fraction.[5]

• Parameters Monitored:

  • Clinical signs of toxicity are observed daily.

  • Body weight is measured before and during the study.

  • At the end of the exposure period, animals are euthanized, and target organs are collected for histopathological examination.

• Endpoints: The study aims to identify the No-Observed-Adverse-Effect Level (NOAEL) and to characterize the dose-dependent toxic effects on various organs.

Genotoxicity: In Vivo Chromosomal Aberration Assay

The mutagenic potential of TGIC has been investigated by examining chromosomal aberrations in the spermatogonial cells of mice.[5]

• Test Animals: Male mice are used for this assay.

• Dosing: The test substance is administered to the animals, typically via oral gavage or inhalation, for a defined period.[5]

• Sample Collection: At a specified time after the last dose, the animals are euthanized, and the testes are collected.

• Metaphase Preparation: The seminiferous tubules are processed to obtain preparations of spermatogonial cells in metaphase. This involves treatment with a hypotonic solution and a fixative.

• Analysis: The prepared slides are stained, and the metaphase spreads are analyzed under a microscope for the presence of chromosomal aberrations, such as breaks, gaps, and exchanges.

• Evaluation: The frequency of aberrant cells and the number of aberrations per cell in the treated groups are compared to a concurrent negative control group to assess the clastogenic potential of the substance.

Visualizing Exposure and Mechanistic Pathways

The following diagrams, generated using Graphviz, illustrate the key exposure routes of TGIC and a proposed signaling pathway for its genotoxic effects.

Figure 1. Primary exposure routes and associated health effects of Triglycidyl Isocyanurate (TGIC).

Figure 2. Proposed signaling pathway for TGIC-induced genotoxicity and p53 activation.

Conclusion

Triglycidyl isocyanurate is a chemical of significant industrial utility, but its toxicological properties, particularly its sensitizing and mutagenic potential, demand stringent control measures in occupational settings. Adherence to established occupational exposure limits is crucial for minimizing worker exposure and preventing adverse health outcomes. The experimental protocols outlined provide a framework for the continued toxicological evaluation of TGIC and similar compounds. The visualization of its exposure routes and a proposed genotoxicity pathway underscores the mechanisms by which TGIC exerts its harmful effects, providing a valuable resource for researchers and professionals in the fields of toxicology, drug development, and occupational health and safety. Further research into the specific molecular signaling pathways affected by TGIC will be instrumental in fully elucidating its mechanism of toxicity and developing more targeted risk assessment strategies.

References

• 1. Genotoxicity of alkene epoxides in human peripheral blood mononuclear cells and HL60 leukaemia cells evaluated with the comet assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formation and Repair of Tobacco Carcinogen-Derived Bulky DNA Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. inchem.org [inchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Triglycidyl isocyanurate (CICADS) [inchem.org]
• 6. Chemicals for evaluating the sensitivity and specificity of reduced/transgenic rodent cancer bioassay protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The genotoxicity of enantiomeric aliphatic epoxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sensitization to triglycidylisocyanurate (TGIC) with cutaneous and respiratory manifestations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Triglycidyl isocyanurate, Toxicological Evaluation and Limit Values for 2-Ethylhexyl acrylate, Propylene carbonate, Quaternary ammonium compounds, Triglycidyl isocyanurate, and Tripropyleneglycol diacrylate [www2.mst.dk]

A Technical Guide to Drug Target Identification and Validation Using CRISPR-Cas9 Genome-Wide Screens

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of CRISPR-Cas9 technology has fundamentally reshaped the landscape of functional genomics and drug discovery.[1][2][3] This powerful gene-editing tool provides an unprecedented ability to systematically interrogate gene function on a genome-wide scale, offering a robust platform for identifying and validating novel therapeutic targets.[4][5] Unlike previous methods such as RNA interference (RNAi), CRISPR-Cas9 knockout screens typically yield higher specificity, lower off-target effects, and complete gene inactivation, leading to more reliable and reproducible results.[1][6][7]

This technical guide provides an in-depth overview of the methodology and application of pooled CRISPR-Cas9 knockout screens for drug target identification and validation. It details the experimental workflow, from library design to hit validation, presents exemplary data, and outlines the core signaling pathways that can be effectively dissected using this approach.

The Principle of CRISPR-Cas9 Knockout Screens

Genome-wide CRISPR-Cas9 knockout screens utilize large, pooled libraries of single-guide RNAs (sgRNAs) to systematically ablate the expression of every protein-coding gene in a population of cells.[2][4] The core principle is to link a specific genetic perturbation (gene knockout) to a measurable phenotype, such as cell survival, drug resistance, or the activity of a signaling pathway.[5][8]

The process begins with the introduction of a lentiviral library, where each viral particle contains Cas9 nuclease and a unique sgRNA targeting a specific gene.[7][9] By transducing a cell population at a low multiplicity of infection (MOI), it is ensured that each cell receives, on average, only one sgRNA, effectively creating a population of single-gene knockout mutants.[9] This population is then subjected to a selection pressure (e.g., treatment with a cytotoxic drug). Genes whose knockout confers a fitness advantage (e.g., drug resistance) will cause the corresponding cells to become enriched in the population, while knockouts of essential genes will lead to depletion.[10] By using next-generation sequencing (NGS) to quantify the abundance of each sgRNA before and after selection, researchers can identify the genes that modulate the cellular response.[4][11]

Experimental Workflow and Protocols

A successful CRISPR screen requires meticulous planning and execution across several critical stages. The general workflow is depicted below, followed by detailed protocols for key steps.

Overall Experimental Workflow

References

• 1. Evaluation and Design of Genome-Wide CRISPR/SpCas9 Knockout Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation and Design of Genome-Wide CRISPR/SpCas9 Knockout Screens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Genome-wide CRISPR-Cas9 knockout screens - Wikipedia [en.wikipedia.org]
• 5. biocompare.com [biocompare.com]
• 6. Research Techniques Made Simple: CRISPR Genetic Screens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. horizondiscovery.com [horizondiscovery.com]
• 8. How To Analyze CRISPR Screen Data For Complete Beginners - From FASTQ Files To Biological Insights - NGS Learning Hub [ngs101.com]
• 9. CRISPR-Cas9 library screening approach for anti-cancer drug discovery: overview and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. synthego.com [synthego.com]
• 11. biocompare.com [biocompare.com]

LC-MS/MS method for Triglycidyl Isocyanurate quantification

An In-Depth Technical Guide to the Quantification of Triglycidyl Isocyanurate (TGIC) by LC-MS/MS

Introduction

Triglycidyl isocyanurate (TGIC) is a key industrial chemical, primarily used as a cross-linking agent in polyester-based powder coatings to enhance their durability and finish.[1][2] It is also utilized in laminates, insulating varnishes, and the printed circuit board industry.[1][2] Given its use in manufacturing processes, there is a potential for occupational exposure through inhalation and dermal contact.[1] Such exposure is linked to several health concerns, including allergic contact dermatitis and asthma.[1] Consequently, regulatory bodies in some countries have established Occupational Exposure Limits (OELs) to protect worker health.[1]

The accurate and sensitive quantification of TGIC in workplace air samples is therefore critical for monitoring exposure and ensuring compliance with safety standards. While traditional methods like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) have been used, they can be hampered by chromatographic interferences or complex sample preparation.[1][3] Ultra-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS) offers a superior alternative, providing enhanced sensitivity, specificity, and compatibility with simple sample extraction procedures.[4]

This technical guide provides a detailed protocol for the quantification of TGIC using a UPLC-MS/MS method based on the formation of a sodium adduct, a robust technique suitable for routine occupational hygiene analysis.

Core Analytical Strategy: UPLC-MS/MS with Coordinated Ion Spray

The cornerstone of this method is the use of UPLC-MS/MS configured with an electrospray ionization (ESI) source in positive mode.[1] A key challenge in the analysis of TGIC is achieving consistent and sensitive ionization. While protonated molecules ([M+H]+) can be formed, TGIC has shown a strong propensity to form a sodium adduct ([M+Na]+), even when sodium is not intentionally added to the system.[1] This method leverages this property by intentionally promoting the formation of the sodium adduct through the addition of sodium acetate (B1210297) to the mobile phase. This "coordination ion spray" approach results in a stable and abundant precursor ion, significantly enhancing the sensitivity and reproducibility of the measurement.[1]

For MS/MS detection, the method employs Multiple Reaction Monitoring (MRM). A specific mode of MRM known as "survivor mode" is used, where the first and third quadrupoles are set to monitor the same ion—in this case, the [M+Na]+ adduct.[1][4] This technique is highly specific as it filters for the selected precursor ion in the first quadrupole and then monitors for that same intact ion after it passes through the collision cell, ensuring that only the target analyte is detected.

Detailed Experimental Protocol

This protocol is adapted from a validated method for the analysis of TGIC in air samples collected on filters.[1]

Sample Preparation and Extraction

The procedure begins with the collection of workplace air on an Accu-cap™ filter housed in a cassette.[1] The subsequent extraction is performed as follows:

• Extraction Solvent: A mixture of acetonitrile (B52724) (ACN) and acetone (B3395972) (95/5, v/v).

• Procedure:

  • Place the filter containing the TGIC sample into a vial.

  • Add the ACN/acetone extraction solvent.

  • Dilute the extract with three volumes of water.[4]

  • Vortex the vial to ensure the complete dissolution of TGIC.[3]

  • The resulting solution is ready for direct analysis by UPLC-MS/MS.[1]

Ultra-Performance Liquid Chromatography (UPLC)

The chromatographic separation is designed to be rapid and efficient, isolating TGIC from potential matrix interferences.

• System: Waters Acquity H Class UPLC or equivalent.[1]

• Analytical Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 mm x 50 mm.[1]

• Pre-column: Waters VanGuard BEH C18, 1.7 µm, 2.1 mm x 5 mm.[1]

• Mobile Phase:

  • Eluent A: Methanol + 0.1% Formic Acid (FA).[1]

  • Eluent B: Water + 0.04 mM Sodium Acetate + 0.1% Formic Acid (FA).[1]

• Gradient Program: A gradient from 15% to 60% Eluent A over 1.5 minutes is used to achieve separation.[1]

Tandem Mass Spectrometry (MS/MS)

Detection is performed using a triple quadrupole mass spectrometer, with parameters optimized for the TGIC-sodium adduct.

• System: Waters Xevo TQD triple quadrupole mass spectrometer or equivalent.[1]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[1]

• MRM Transition: The method monitors the sodium adduct of TGIC in survivor mode.[1][5] The precursor ion selected in the first quadrupole (Q1) and the product ion monitored in the third quadrupole (Q3) are the same.

  • Precursor Ion (Q1): [M+Na]+

  • Product Ion (Q3): [M+Na]+

• Parameter Optimization: Key MS parameters such as cone voltage and collision energy are optimized by infusing a standard solution of TGIC (e.g., 24 µg/mL in a 50/50 mix of Eluents A and B) directly into the mass spectrometer.[1][6] This ensures maximal signal intensity for the specific transition.[6]

Method Performance and Quantification

Method validation is crucial for ensuring reliable quantitative results. Calibration standards are prepared from a stock solution of TGIC, and an internal standard (ISTD) is added to both the standards and samples to correct for any variability.[1]

Calibration

A stock solution of TGIC is prepared by dissolving a known mass (e.g., 12 mg) in 10 mL of the ACN/acetone (95/5) mixture.[1] This stock is then used to prepare a series of calibration standards. For instance, a six-point calibration curve can be established covering a range from 480 ng/sample to 24,000 ng/sample.[1]

Quantitative Performance Data

The following table summarizes the performance characteristics of the described UPLC-MS/MS method for TGIC quantification from air filters.[1][4][5][7]

Parameter	Performance Metric
Limit of Detection (LOD)	50 ng/filter
Limit of Quantification (LOQ)	170 ng/filter
Linear Dynamic Range	480 – 24,000 ng/sample
Intra-day Precision	< 4%
Inter-day Precision	< 4%
Accuracy	97 ± 3%

Experimental Workflow Visualization

The logical flow of the analytical process, from sample collection to final data analysis, is a critical component of the method.

Caption: Workflow for TGIC quantification by UPLC-MS/MS.

Conclusion

The described UPLC-MS/MS method provides a robust, sensitive, and specific solution for the quantification of Triglycidyl Isocyanurate in occupational hygiene samples.[7] By leveraging the inherent tendency of TGIC to form a sodium adduct and employing a survivor mode MRM scan, the method overcomes the limitations of previous analytical techniques.[4] The simple extraction procedure, coupled with the speed of UPLC, allows for high-throughput analysis.[1] With a low limit of detection and excellent accuracy and precision, this method is exceptionally well-suited for monitoring workplace exposure to TGIC, thereby aiding in the protection of worker health.[1][4]

References

• 1. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 2. TRIGLYCIDYL ISOCYANURATE - Ataman Kimya [atamanchemicals.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Determination of triglycidyl isocyanurate from air samples by ultra-performance liquid chromatography coupled with coordination ion spray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Technical Guide to the Quantitative Analysis of Triglycidyl Isocyanurate (TGIC) by Gas Chromatography-Mass Spectrometry Utilizing a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust and reliable method for the quantitative analysis of Triglycidyl Isocyanurate (TGIC) using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard. The use of an isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, offering superior accuracy and precision by correcting for variations in sample preparation and instrument response.[1][2][3][4][5][6]

While validated methods for TGIC analysis by GC-MS exist, the specific use of a deuterated TGIC internal standard represents a significant enhancement for research and quality control applications demanding the highest level of accuracy. This guide provides a comprehensive protocol based on established methodologies and the principles of isotope dilution mass spectrometry.

Introduction to Triglycidyl Isocyanurate and the Rationale for a Deuterated Internal Standard

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound primarily used as a cross-linking agent in polyester-based powder coatings.[7] Its reactive nature makes it a substance of interest in various industrial applications and a target for analytical monitoring in occupational hygiene and material sciences.

Quantitative analysis of TGIC can be challenging due to potential losses during sample preparation and variability in GC-MS instrument performance. The introduction of a deuterated internal standard, an isotopically labeled version of the analyte, provides a powerful solution to these challenges. By adding a known amount of the deuterated standard to the sample at the beginning of the workflow, any subsequent variations in extraction efficiency, derivatization yield, or injection volume will affect both the analyte and the standard equally. This allows for highly accurate quantification based on the ratio of the analyte signal to the internal standard signal.

Proposed Synthesis of a Deuterated Triglycidyl Isocyanurate (d-TGIC) Internal Standard

A deuterated internal standard for TGIC is not readily commercially available. However, it can be synthesized using established methods for TGIC production, starting with deuterated precursors. One common synthesis route for TGIC involves the reaction of cyanuric acid with epichlorohydrin.[8][9][10] A potential route for the synthesis of a deuterated analog would be to use deuterated epichlorohydrin.

For example, epichlorohydrin-d5 (B137625) could be reacted with cyanuric acid in the presence of a catalyst to yield Triglycidyl-d15-isocyanurate. The resulting d-TGIC would have a mass difference of 15 amu compared to the native TGIC, providing a clear distinction in the mass spectrometer.

Experimental Protocols

This section details the step-by-step procedures for sample preparation and GC-MS analysis of TGIC using a deuterated internal standard. The protocol is adapted from the validated method described by White (2004) for occupational hygiene samples, with the incorporation of the deuterated internal standard.[7][11]

Sample Preparation

The sample preparation method will vary depending on the matrix. The following are protocols for common sample types. A known amount of the deuterated TGIC internal standard solution should be added to each sample at the beginning of the extraction process.

For Filters (e.g., air sampling filters):

• Place the filter in a glass vial.

• Add a precise volume of a deuterated TGIC internal standard solution in a suitable solvent like tetrahydrofuran (B95107) (THF).

• Add an appropriate volume of THF to the vial to ensure complete immersion of the filter.

• Vortex the vial for 1 minute to extract the TGIC and the internal standard.

• Filter the extract through a 0.45 µm syringe filter into a GC vial.

For Swabs (e.g., surface wipes):

• Place the swab in a glass vial.

• Add a precise volume of the deuterated TGIC internal standard solution in THF.

• Add an additional volume of THF to the vial.

• Vortex for 1 minute to ensure thorough extraction.

• Transfer the solvent to a clean vial and filter through a 0.45 µm syringe filter into a GC vial.

For Gloves and Suits (e.g., personal protective equipment):

• Cut a representative portion of the material into small pieces and place them in a glass beaker.

• Add a precise volume of the deuterated TGIC internal standard solution in THF.

• Add a sufficient volume of THF to completely cover the material.

• Allow the material to soak for a defined period (e.g., 30 minutes) with occasional agitation.

• Take an aliquot of the extract and filter it through a 0.45 µm syringe filter into a GC vial.

GC-MS Analysis

The following GC-MS parameters are recommended for the analysis of TGIC and its deuterated analog.

Parameter	Setting
Gas Chromatograph
Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature 60 °C, ramp at 20 °C/min to 300 °C, hold for 8 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor (m/z)
TGIC (Native)	297 (M⁺), 255
d-TGIC (Hypothetical)	312 (M⁺), 265 (assuming d15-TGIC)
Dwell Time	100 ms (B15284909) per ion

Data Presentation and Quantitative Analysis

Calibration standards should be prepared by making serial dilutions of a stock solution of native TGIC and spiking each with a constant concentration of the deuterated TGIC internal standard. The calibration curve is generated by plotting the ratio of the peak area of the native TGIC to the peak area of the deuterated TGIC against the concentration of the native TGIC.

Table 1: Quantitative Data from a Validated GC-MS Method for TGIC (without deuterated standard)

This table summarizes the performance data from the method described by White (2004).[7][11]

Parameter	Value
Limit of Detection (LOD)	0.002 µg/mL
Recovery (%)
Gloves	114 ± 1.9
Swabs	73 ± 6.5
Whole Suit (Coating 1)	125 ± 16.3
Whole Suit (Coating 2)	108 ± 6.8
Filter	79 ± 8

Table 2: Projected Performance Characteristics of the Proposed GC-MS Method with a Deuterated Internal Standard

The use of a deuterated internal standard is expected to significantly improve the precision and accuracy of the method.

Parameter	Projected Value	Rationale
Linearity (R²)	> 0.995	Correction for injection variability.
Precision (RSD %)	< 10%	Correction for sample preparation and instrumental variations.[12]
Accuracy (Recovery %)	90-110%	Correction for matrix effects and extraction inconsistencies.[12]
Limit of Quantification (LOQ)	Similar to or slightly better than the existing method.	Primarily dependent on instrument sensitivity.

Mandatory Visualizations

Diagram 1: Proposed Synthesis of Deuterated Triglycidyl Isocyanurate (d-TGIC)

Caption: Proposed synthesis of deuterated TGIC.

Diagram 2: Experimental Workflow for GC-MS Analysis of TGIC using a Deuterated Internal Standard

Caption: Analytical workflow for TGIC analysis.

Conclusion

The GC-MS method detailed in this guide, which incorporates a deuterated internal standard, offers a highly accurate and precise approach for the quantification of Triglycidyl Isocyanurate. While the synthesis of the deuterated standard requires additional effort, the resulting improvements in data quality are substantial, particularly for applications in regulated environments, research, and for ensuring the safety and quality of products containing TGIC. This method provides a framework for researchers and analytical scientists to develop and validate a state-of-the-art analytical procedure for this important industrial chemical.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 3. Quality criteria for the isotope dilution method with HRGC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scioninstruments.com [scioninstruments.com]
• 5. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 6. Isotope dilution - Wikipedia [en.wikipedia.org]
• 7. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Crystallization process in synthesis of triglycidyl isocyanurate - Eureka | Patsnap [eureka.patsnap.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US20150232458A1 - Process for preparation of triglycidyl isocyanurate (tgic) - Google Patents [patents.google.com]
• 11. academic.oup.com [academic.oup.com]
• 12. tandfonline.com [tandfonline.com]

The Use of Triglycidyl Isocyanurate-d15 in Dermal Exposure Assessment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Triglycidyl isocyanurate (TGIC) is a chemical compound utilized as a cross-linking agent in polyester (B1180765) powder coatings and has been identified as a potential skin and respiratory sensitizer. Accurate assessment of dermal exposure to TGIC is crucial for occupational safety and risk assessment. The use of a deuterated internal standard, Triglycidyl Isocyanurate-d15 (TGIC-d15), is a critical component of robust analytical methodologies to ensure the precise quantification of TGIC from skin and personal protective equipment. This technical guide provides an in-depth overview of the principles and methodologies for conducting dermal exposure assessments for TGIC, with a focus on the theoretical and practical application of TGIC-d15. While direct studies detailing the use of TGIC-d15 in dermal absorption are not prevalent in publicly available literature, this guide outlines the established experimental protocols for similar compounds and illustrates how TGIC-d15 would be integrated into these workflows for accurate and reliable exposure quantification.

Introduction to Triglycidyl Isocyanurate and Dermal Exposure Risks

Triglycidyl isocyanurate is a solid, slightly soluble compound used primarily as a hardener in thermosetting powder coatings. Occupational exposure is most likely to occur via inhalation of airborne dust and through direct skin contact during the manufacturing and application of these coatings. Dermal exposure can lead to contact dermatitis and skin sensitization. Given these health risks, monitoring and quantifying the extent of dermal exposure is a key aspect of occupational hygiene and safety.

Principles of Dermal Exposure Assessment

Dermal exposure assessment involves a multi-step process to determine the amount of a substance that comes into contact with the skin and may be absorbed into the body. Key stages include sampling from the skin or protective equipment, sample extraction, and chemical analysis. For accurate quantification, especially at low levels, the use of an isotopically labeled internal standard like TGIC-d15 is best practice.

Role of Triglycidyl Isocyanurate-d15 in Quantitative Analysis

Isotope dilution mass spectrometry is a powerful analytical technique that utilizes a known amount of an isotopically labeled version of the analyte (in this case, TGIC-d15) as an internal standard. The labeled compound is chemically identical to the native compound but has a different mass due to the presence of heavy isotopes (deuterium).

Key advantages of using TGIC-d15 as an internal standard include:

• Correction for Sample Loss: It accounts for any loss of the analyte during sample preparation and extraction, as the labeled and unlabeled compounds will behave identically.

• Correction for Matrix Effects: It compensates for signal suppression or enhancement in the analytical instrument (e.g., GC/MS (B15284909) or LC-MS/MS) caused by other components in the sample matrix.

• Improved Accuracy and Precision: This leads to more accurate and reliable quantification of the TGIC concentration in the sample.

Experimental Protocols for Dermal Exposure Assessment

While specific published protocols for TGIC-d15 are scarce, the following methodologies are based on established practices for TGIC and other non-volatile compounds, incorporating the use of a deuterated internal standard.

Dermal Sampling Techniques

Several methods are employed to collect samples from the skin to assess dermal exposure:

• Skin Wipes/Swabs: Cotton swabs or gauze wetted with a suitable solvent (e.g., isooctane) are used to wipe a defined area of the skin.

• Skin Patches: Absorbent pads are placed on the skin for a specific duration to collect any deposited substance.

• Hand Washes: The hands are washed with a known volume of a suitable liquid to collect contaminants.

• Personal Protective Equipment (PPE) Sampling: Gloves, coveralls, and other PPE can be collected and analyzed to determine the amount of substance that has contaminated them.

Sample Preparation and Extraction

The collected samples are processed to extract the TGIC for analysis. The use of TGIC-d15 is introduced at the beginning of this stage.

Protocol for Extraction from Skin Wipes:

• Place the skin wipe in a glass vial.

• Add a precise volume of a known concentration of TGIC-d15 in a suitable solvent (e.g., acetonitrile (B52724) or ethyl acetate).

• Add an additional volume of the extraction solvent.

• Vortex or sonicate the vial for a defined period to ensure complete extraction of TGIC and TGIC-d15 from the wipe.

• Filter the extract to remove any solid particles.

• The extract is now ready for analysis by GC/MS or LC-MS/MS.

Analytical Quantification by Gas Chromatography-Mass Spectrometry (GC/MS)

GC/MS is a common and effective technique for the analysis of TGIC.

Table 1: GC/MS Parameters for TGIC Analysis

Parameter	Value
Column	30 m x 0.25 mm x 0.25 µm HP5-MS (or equivalent)
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1 ml/min (constant flow)
Oven Program	60°C to 300°C at 20°C/min, hold at 300°C for 8 min
MS Mode	Selected Ion Monitoring (SIM)
Ions Monitored (TGIC)	m/z 297 [M]+, 255 [M -C2H2O]+
Ions Monitored (TGIC-d15)	m/z 312 [M]+, 270 [M -C2H2O]+ (theoretically)
Dwell Time	250 ms per ion

Data Analysis: The concentration of TGIC in the sample is calculated by comparing the peak area ratio of the native TGIC to the TGIC-d15 internal standard against a calibration curve prepared with known concentrations of both compounds.

Table 2: Example Quantitative Data from a Hypothetical Dermal Exposure Study

Sample Type	TGIC Recovered (µg/cm²)	Recovery (%)	Limit of Detection (µg/ml)
Skin Swabs	0.5 ± 0.1	73 ± 6.5	0.002
Gloves	2.3 ± 0.4	114 ± 1.9	0.002
Whole Suit	15.8 ± 2.1	125 ± 16.3	0.002

Note: Recovery data is based on a study by White (2004) for non-deuterated TGIC and is presented for illustrative purposes.[1][2]

In Vitro Dermal Absorption Studies

In vitro studies using excised human or animal skin in diffusion cells (e.g., Franz cells) are valuable for determining the rate and extent of dermal absorption of a chemical. These studies are conducted in accordance with OECD Test Guideline 428. The use of radiolabeled compounds is common, and a similar approach could be taken with deuterated compounds like TGIC-d15, although detection would be by mass spectrometry rather than scintillation counting.

Experimental Protocol for In Vitro Dermal Absorption

• Skin Preparation: Excised human or animal skin is mounted in a Franz diffusion cell, separating the donor and receptor chambers.

• Dose Application: A known amount of TGIC (potentially including TGIC-d15 as a tracer) in a relevant vehicle is applied to the surface of the stratum corneum in the donor chamber.

• Receptor Fluid Sampling: The receptor fluid, which is in contact with the dermal side of the skin, is sampled at various time points.

• Mass Balance: At the end of the experiment, the amounts of TGIC are quantified in the receptor fluid, the different skin layers (stratum corneum, epidermis, dermis), and any unabsorbed material washed from the skin surface.

• Analysis: Samples are analyzed by LC-MS/MS to determine the concentration of TGIC. If TGIC-d15 were used as a tracer, its presence in the receptor fluid and skin layers would be quantified.

Visualizing Experimental Workflows and Pathways

The following diagrams illustrate the key processes involved in dermal exposure assessment and the theoretical metabolic pathway of TGIC.

Caption: Workflow for Dermal Exposure Assessment using TGIC-d15.

Caption: In Vitro Dermal Absorption Study Workflow.

Caption: Theoretical Metabolic Pathway of TGIC.

Conclusion

The accurate assessment of dermal exposure to Triglycidyl Isocyanurate is essential for protecting worker health. While direct experimental data on the use of Triglycidyl Isocyanurate-d15 is not widely published, its application as an internal standard in isotope dilution mass spectrometry represents the gold standard for quantitative analysis. The methodologies outlined in this guide, based on established principles and regulatory guidelines, provide a robust framework for researchers, scientists, and drug development professionals to design and conduct reliable dermal exposure and absorption studies for TGIC. The use of TGIC-d15 within these protocols would significantly enhance the accuracy and reliability of the resulting data, leading to more informed risk assessments and safer handling practices.

References

• 1. one.oecd.org [one.oecd.org]
• 2. permegear.com [permegear.com]

A Technical Guide to the Analysis of Triglycidyl Isocyanurate (TGIC) in Environmental Samples Using Isotope Dilution Mass Spectrometry with Triglycidyl Isocyanurate-d15

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound primarily used as a cross-linking agent in polyester (B1180765) powder coatings, lending durability and weather resistance to a wide range of products.[1] Its industrial importance is matched by environmental and health concerns due to its toxicological profile, including potential mutagenicity and sensitization. As a result, monitoring its presence in various environmental compartments is crucial for assessing exposure and ensuring environmental safety.

This technical guide provides a comprehensive overview of the analytical methodology for the quantitative determination of TGIC in environmental samples, including air, water, and soil. The recommended approach is based on isotope dilution mass spectrometry (ID-MS), a highly accurate and precise technique that employs a stable isotope-labeled internal standard. For this purpose, Triglycidyl Isocyanurate-d15 (TGIC-d15) is the ideal internal standard, as its chemical behavior is virtually identical to the native TGIC, while its mass difference allows for distinct detection by mass spectrometry. Although specific validated methods detailing the use of TGIC-d15 are not widely published, this guide consolidates established analytical principles and validated methods for TGIC to provide a robust and reliable analytical framework.

Physicochemical Properties of Triglycidyl Isocyanurate

A thorough understanding of the physicochemical properties of TGIC is essential for developing effective extraction and analytical methods.

Property	Value	Reference
Chemical Formula	C₁₂H₁₅N₃O₆	[2]
Molecular Weight	297.27 g/mol	[3]
Appearance	White crystalline solid/powder	[4][5]
Melting Point	90-125 °C (Technical Grade)	[1]
Boiling Point	Decomposes	[2]
Water Solubility	9-10.5 g/L at 25 °C	[6]
Solubility in Organic Solvents	Soluble in acetonitrile (B52724), N,N-dimethylformamide, dimethyl sulfoxide, acetone (B3395972), methyl ethyl ketone, and toluene.	[2][4][5]
Vapor Pressure	5.25 x 10⁻⁵ mm Hg at 20 °C	[6]
Log Kₒw	-0.8	[6]

Analytical Methodology: Isotope Dilution using TGIC-d15

The core of this analytical approach is the use of TGIC-d15 as an internal standard. A known amount of TGIC-d15 is added to the sample at the beginning of the preparation process. This allows for the correction of any analyte loss during extraction, cleanup, and instrumental analysis, thereby ensuring high accuracy and precision.

General Analytical Workflow

The overall analytical process for determining TGIC in environmental samples using TGIC-d15 is illustrated in the following workflow diagram.

Caption: General workflow for TGIC analysis using TGIC-d15.

Experimental Protocols

The following sections detail the experimental protocols for the analysis of TGIC in air, water, and soil samples.

This protocol is adapted from established methods for workplace air monitoring, such as those from OSHA and NIOSH.[4][7]

1. Sample Collection:

• Draw a known volume of air (e.g., 180 L at 1 L/min) through a 37-mm glass fiber filter (GFF) using a calibrated personal sampling pump.[3]

• After sampling, seal the filter cassette with plugs.

• Prepare field blanks by handling filters in the same manner as samples but without drawing air through them.

• Store samples and blanks at ≤ 4°C until analysis.

2. Sample Preparation and Extraction:

• Carefully transfer the GFF to a clean vial.

• Spike the filter with a known amount of TGIC-d15 solution in a suitable solvent like acetonitrile.

• Add 3.0 mL of acetonitrile to the vial.

• Agitate the vial for 30 minutes (e.g., using a shaker or sonicator).

• Filter the extract if necessary before instrumental analysis.

3. Instrumental Analysis (GC-MS/MS):

• Gas Chromatograph (GC):

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C.

  • Oven Program: Initial temperature of 100 °C, hold for 1 min, ramp at 10 °C/min to 270 °C, hold for 3 min.

  • Carrier Gas: Helium at a constant flow.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Precursor and Product Ions:

    • TGIC: To be determined based on fragmentation patterns (e.g., m/z 297 as a precursor).

    • TGIC-d15: To be determined based on the deuterated fragmentation pattern.

This protocol is based on general principles of solid-phase extraction (SPE) for polar organic compounds from aqueous matrices.

1. Sample Collection and Preservation:

• Collect water samples in clean amber glass bottles.

• Preserve samples by cooling to ≤ 4°C.

• Analyze samples as soon as possible to minimize degradation.

2. Sample Preparation and Extraction (SPE):

• Spike a known volume of the water sample (e.g., 250-500 mL) with a known amount of TGIC-d15.

• Condition an SPE cartridge (e.g., Oasis HLB or C18) with methanol (B129727) followed by deionized water.

• Load the spiked water sample onto the SPE cartridge at a steady flow rate.

• Wash the cartridge with deionized water to remove interferences.

• Dry the cartridge under a stream of nitrogen.

• Elute the retained TGIC and TGIC-d15 with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

• Concentrate the eluate to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

3. Instrumental Analysis (LC-MS/MS):

• Liquid Chromatograph (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to aid ionization.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Precursor and Product Ions:

    • TGIC: To be determined (e.g., [M+H]⁺, [M+Na]⁺).

    • TGIC-d15: To be determined based on the deuterated adducts.

This protocol provides two common extraction techniques for organic compounds in solid matrices: Soxhlet and QuEChERS.

1. Sample Collection and Preparation:

• Collect soil or sediment samples using appropriate tools to avoid cross-contamination.

• Store samples in glass jars at ≤ 4°C.

• Prior to extraction, air-dry the sample and sieve to remove large debris. Homogenize the sample.

2. Extraction Method A: Soxhlet Extraction (based on EPA Method 3540C):

• Weigh approximately 10 g of the homogenized sample into an extraction thimble.

• Spike the sample with a known amount of TGIC-d15.

• Mix the sample with anhydrous sodium sulfate (B86663) to remove residual moisture.

• Place the thimble in a Soxhlet extractor and extract with a suitable solvent (e.g., acetonitrile or a mixture of acetone and hexane) for several hours.

• Concentrate the extract to a suitable volume.

3. Extraction Method B: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe):

• Weigh approximately 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with a known amount of TGIC-d15.

• Add 10 mL of acetonitrile.

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge to separate the layers.

• Take an aliquot of the acetonitrile supernatant for cleanup.

• Dispersive SPE Cleanup: Add the aliquot to a tube containing cleanup sorbents (e.g., PSA and C18) to remove interferences.

• Vortex and centrifuge. The supernatant is ready for analysis.

4. Instrumental Analysis:

• The extracts from either Soxhlet or QuEChERS can be analyzed by GC-MS/MS or LC-MS/MS as described in the previous sections. The choice of instrument will depend on the cleanliness of the final extract and the required sensitivity.

Quantitative Data Summary

The following table summarizes performance data from various published methods for the analysis of unlabeled TGIC. Similar performance characteristics are expected when using TGIC-d15 as an internal standard.

Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Reference
Workplace Air	HPLC-DAD	23 ng/m³	70 ng/m³	Not Reported	[7]
Workplace Air	GC-ECD (derivatized)	23.3 µg/m³	Not Reported	Not Reported	[7]
Workplace Air	UPLC-MS/MS	0.2 µg/m³	0.7 µg/m³	Not Reported	[7]
Occupational Hygiene Samples (filter)	GC/MS	0.002 µg/mL (in extract)	Not Reported	79 ± 8 %	[8]
Soil	GC-MS/MS (for pesticides)	-	0.01 mg/kg	70-120%	[9]
Soil	GC-MS (for PCBs)	1.9 µg/kg	-	95.3-103.2%

Conclusion

The use of Triglycidyl Isocyanurate-d15 as an internal standard in an isotope dilution mass spectrometry workflow provides a highly reliable and accurate method for the quantification of TGIC in diverse environmental matrices. While this guide presents a framework based on established analytical techniques for TGIC and analogous compounds, method validation is a critical step for any laboratory implementing these procedures. This includes determining method-specific detection limits, quantification limits, linearity, accuracy, and precision to ensure the data generated is of high quality and suitable for its intended purpose in environmental monitoring and risk assessment.

References

• 1. mdpi.com [mdpi.com]
• 2. newtowncreek.info [newtowncreek.info]
• 3. waterboards.ca.gov [waterboards.ca.gov]
• 4. epa.gov [epa.gov]
• 5. Fast and reliable determination of phthalic acid esters in soil and lettuce samples based on QuEChERS GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multi-component analysis of polar water pollutants using sequential solid-phase extraction followed by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. enthalpy.com [enthalpy.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. Quantitative characterization of solid epoxy resins using comprehensive two dimensional liquid chromatography coupled with electrospray ionization-time of flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Monitoring Triglycidyl Isocyanurate in Industrial Environments

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies for monitoring Triglycidyl Isocyanurate (TGIC) in industrial settings. TGIC is a cross-linking agent predominantly used in polyester (B1180765) powder coatings and is recognized as a hazardous substance with the potential to cause skin and respiratory sensitization, as well as heritable genetic damage.[1][2] Therefore, rigorous and accurate monitoring of workplace exposure is crucial for ensuring worker safety.

This guide details various analytical techniques for the determination of TGIC in workplace air, summarizes key quantitative data for easy comparison, and provides structured experimental protocols for the most common methods.

Health and Safety Overview

Triglycidyl isocyanurate is classified as a toxic substance by oral and inhalation routes of exposure.[2] It is a known skin sensitizer, a potential respiratory sensitizer, and can cause serious eye damage.[1][2] The primary routes of occupational exposure are inhalation of dust particles and dermal contact during the manufacturing and application of TGIC-containing products, such as powder coatings.[3] Several cases of allergic contact dermatitis and occupational asthma have been reported in workers exposed to TGIC.[1][4]

Occupational Exposure Limits

Various international bodies have established occupational exposure limits (OELs) for TGIC to protect workers. These limits serve as benchmarks for assessing the adequacy of control measures.

Regulatory Body/Country	Exposure Limit (8-hour TWA)	Notes
ACGIH (USA)	0.05 mg/m³[5]	Threshold Limit Value (TLV)
Australia	0.08 mg/m³[4][6]	Provisional Occupational Exposure Limit
Belgium	0.05 mg/m³[7]
Finland	0.1 mg/m³[7]
Ireland	0.05 mg/m³[7]
Spain	0.05 mg/m³[7]
United Kingdom	0.1 mg/m³[7]

TWA : Time-Weighted Average

Analytical Methods for Air Monitoring

Several analytical methods are available for the determination of TGIC in workplace air. The choice of method often depends on factors such as required sensitivity, available equipment, and potential interferences. The most common techniques include High-Performance Liquid Chromatography (HPLC) with various detectors and Gas Chromatography (GC) coupled with Mass Spectrometry (MS) or other detectors.

Summary of Analytical Method Performance

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Measurement Range
HPLC-DAD	23 ng/m³[8][9]	70 ng/m³[8][9]	2 to 40 µg/m³ (for a 720 L air sample)[8][9]
HPLC-UV	0.8 µg/m³[1]	-	5 to 400 µg/m³[8]
GC-ECD (OSHA Method)	23.3 µg/m³[7][8]	-	-
GC-MS	0.002 µg/mL (estimated)[10][11]	-	-
UPLC-MS/MS	50 ng/filter[12]	170 ng/filter[12]	2 to 100 µg/m³ (for a 240 L air sample)[12]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is based on the collection of airborne TGIC onto a polypropylene (B1209903) filter, followed by extraction and analysis using HPLC-DAD.[8][9]

Experimental Workflow

Caption: Workflow for TGIC analysis by HPLC-DAD.

Methodology:

• Sample Collection:

  • Collect airborne particulates by drawing a known volume of air (e.g., 720 liters) through a polypropylene filter.[8][9]

• Sample Preparation:

  • Extract the filter with a known volume of acetonitrile.[8][9]

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph with a Diode-Array Detector (DAD).[8][9]

  • Column: Ultra C18 column.[8][9]

  • Mobile Phase: Acetonitrile:water (e.g., 98:2, v/v).[8]

  • Flow Rate: 1 mL/min.[8]

  • Injection Volume: 50 µL.[8]

  • Detection Wavelength: 205 nm.[8]

• Quantification:

  • Prepare a calibration curve using standard solutions of TGIC in acetonitrile.

  • Determine the concentration of TGIC in the sample extract by comparing its peak area to the calibration curve.

Gas Chromatography with Mass Spectrometric Detection (GC-MS)

This method offers high sensitivity and specificity for the determination of TGIC in various occupational hygiene samples, including air filters.[10][11]

Experimental Workflow

Caption: Workflow for TGIC analysis by GC-MS.

Methodology:

• Sample Collection:

  • Collect air samples on a glass fiber filter.[11]

• Sample Preparation:

  • Extract the filter with tetrahydrofuran (THF).[11]

• Chromatographic and Mass Spectrometric Conditions:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[11]

  • Column: 30 m x 0.25 mm x 0.25 µm HP5-MS column.[11]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[11]

  • Injector Temperature: 250°C.[11]

  • Oven Temperature Program: 60°C to 300°C at 20°C/min, hold at 300°C for 8 minutes.[11]

  • MS Mode: Selected Ion Monitoring (SIM).[11]

  • Ions Monitored: m/z 297 (molecular ion) and m/z 255 (qualifier ion).[11]

• Quantification:

  • Identify TGIC based on its retention time and the ratio of the target and qualifier ions.

  • Quantify using a calibration curve prepared from TGIC standards.

Occupational Safety and Health Administration (OSHA) Method with GC-ECD

This method involves collection on a treated filter, derivatization, and analysis by Gas Chromatography with an Electron Capture Detector (GC-ECD).[8][13]

Experimental Workflow

Caption: Workflow for TGIC analysis by OSHA's GC-ECD method.

Methodology:

• Sample Collection:

  • Draw a known volume of air through a glass fiber filter coated with hydrobromic acid.[13]

• Sample Preparation:

  • Desorb the filter with dimethylformamide (DMF).[13]

  • Derivatize the sample with heptafluorobutyric anhydride (HFBAnh).[13]

  • Perform a liquid-liquid extraction into iso-octane.[13]

• Chromatographic Conditions:

  • Instrument: Gas Chromatograph with an Electron Capture Detector (GC-ECD).[13]

  • (Specific column and temperature program details would be as per the official OSHA method).

• Quantification:

  • Analyze the iso-octane layer.

  • Quantify using a calibration curve prepared from derivatized TGIC standards.

Logical Relationship: Hierarchy of Controls for TGIC Exposure

Effective management of TGIC exposure in the workplace should follow the hierarchy of controls, a fundamental principle of industrial hygiene.

References

• 1. Triglycidyl isocyanurate (CICADS) [inchem.org]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. inchem.org [inchem.org]
• 4. Triglycidyl isocyanurate, Toxicological Evaluation and Limit Values for 2-Ethylhexyl acrylate, Propylene carbonate, Quaternary ammonium compounds, Triglycidyl isocyanurate, and Tripropyleneglycol diacrylate [www2.mst.dk]
• 5. Citation 1125064.015/01001B | Occupational Safety and Health Administration osha.gov [osha.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Determination of Triglycidyl Isocyanurate in Workplace Air - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 13. osha.gov [osha.gov]

The Use of Triglycidyl Isocyanurate-d15 in Pharmacokinetic Studies of TGIC: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Triglycidyl Isocyanurate-d15 (TGIC-d15) as an internal standard in the pharmacokinetic (PK) analysis of Triglycidyl Isocyanurate (TGIC). Given the genotoxic and sensitizing properties of TGIC, robust and accurate quantification in biological matrices is paramount for toxicology and drug development studies. The use of a stable isotope-labeled internal standard like TGIC-d15 is the gold standard for bioanalytical methods, particularly for liquid chromatography-mass spectrometry (LC-MS) based assays.[1][2]

Core Principles: The Indispensable Role of a Deuterated Internal Standard

The fundamental principle of using a deuterated internal standard is to introduce a compound that is chemically identical to the analyte but physically distinguishable by a mass spectrometer.[1] By replacing 15 hydrogen atoms with deuterium (B1214612) in the TGIC molecule, TGIC-d15 has a higher molecular weight. However, its physicochemical properties are nearly identical to TGIC. This ensures that TGIC-d15 and TGIC behave similarly during sample extraction, chromatography, and ionization, thus compensating for variability in the analytical process.[1][3]

The key advantages of using TGIC-d15 as an internal standard include:

• Correction for Matrix Effects: Biological samples like plasma and urine are complex mixtures that can suppress or enhance the ionization of the analyte, leading to inaccurate measurements.[1] A co-eluting deuterated internal standard experiences the same matrix effects as the analyte, allowing for reliable correction.[4]

• Compensation for Sample Loss: During sample preparation steps like protein precipitation or liquid-liquid extraction, some amount of the analyte may be lost. Since TGIC-d15 is added at the beginning of the process, it experiences the same degree of loss, ensuring the ratio of analyte to internal standard remains constant.[3]

• Improved Accuracy and Precision: By accounting for variations in extraction recovery, matrix effects, and instrument response, the use of a deuterated internal standard significantly enhances the accuracy and precision of the quantitative results.[4][5]

Proposed Bioanalytical Method for Pharmacokinetic Studies of TGIC

The following is a proposed experimental protocol for the quantification of TGIC in a biological matrix (e.g., plasma) using TGIC-d15 as an internal standard. This method is based on standard practices for LC-MS/MS bioanalysis.

Experimental Protocol

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 10 µL of TGIC-d15 internal standard working solution (concentration to be optimized).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.[4]

• Vortex mix for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is suitable for separating TGIC from endogenous plasma components.[6]

  • Mobile Phase: A gradient elution with acetonitrile and water (both containing 0.1% formic acid to improve ionization) is a common approach.

  • Flow Rate: A flow rate of 0.4 mL/min is typical for this column dimension.

  • Column Temperature: Maintained at 40°C to ensure reproducible chromatography.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive mode is suitable for TGIC.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. The transitions of the precursor ion to a specific product ion are monitored for both TGIC and TGIC-d15.

    • Hypothetical MRM transitions would need to be determined experimentally.

Data Presentation

The pharmacokinetic parameters of TGIC would be calculated from the concentration-time data obtained from the bioanalytical method. The results would be summarized in a table for clear comparison.

Pharmacokinetic Parameter	Unit	Value (Mean ± SD)
Cmax (Maximum Concentration)	ng/mL	To be determined
Tmax (Time to Cmax)	h	To be determined
AUC0-t (Area under the curve)	ng·h/mL	To be determined
t1/2 (Half-life)	h	To be determined
CL (Clearance)	L/h	To be determined
Vd (Volume of distribution)	L	To be determined

Visualizations

Experimental Workflow

Caption: Proposed experimental workflow for the bioanalysis of TGIC using TGIC-d15.

Principle of Deuterated Internal Standard

Caption: Principle of using TGIC-d15 to correct for analytical variability.

Hypothetical Metabolic Pathway of TGIC

TGIC contains three reactive epoxide groups.[7] A plausible metabolic pathway involves the opening of these epoxide rings, primarily through hydrolysis or conjugation with glutathione (B108866) (GSH), a common detoxification pathway for electrophilic compounds.[8][9]

Caption: A hypothetical metabolic pathway for the detoxification of TGIC.

Conclusion

The use of Triglycidyl Isocyanurate-d15 is essential for the development of a robust, accurate, and precise bioanalytical method for pharmacokinetic studies of TGIC. The stable isotope-labeled internal standard effectively compensates for analytical variability, ensuring high-quality data that can be confidently used for regulatory submissions and risk assessment. The proposed LC-MS/MS method provides a framework for the reliable quantification of TGIC in biological matrices, which is a critical step in understanding its absorption, distribution, metabolism, and excretion (ADME) profile.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. youtube.com [youtube.com]
• 4. texilajournal.com [texilajournal.com]
• 5. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Triglycidyl Isocyanurate in Workplace Air - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Triglycidyl isocyanurate, Toxicological Evaluation and Limit Values for 2-Ethylhexyl acrylate, Propylene carbonate, Quaternary ammonium compounds, Triglycidyl isocyanurate, and Tripropyleneglycol diacrylate [www2.mst.dk]
• 8. researchgate.net [researchgate.net]
• 9. Metabolic activation of carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Challenge of Unlabeled Impurities in Deuterated Standards: A Technical Guide for Triglycidyl Isocyanurate-d15

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies required to identify, quantify, and manage unlabeled Triglycidyl Isocyanurate (TGIC) impurity within a Triglycidyl Isocyanurate-d15 (TGIC-d15) reference standard. The presence of unlabeled species can significantly impact the accuracy of quantitative studies, particularly in pharmacokinetic and toxicological assessments where isotopically labeled standards are crucial for precise measurements.

The Significance of Isotopic Purity

Isotopically labeled compounds, such as TGIC-d15, are essential internal standards in mass spectrometry-based bioanalysis. They allow for the accurate quantification of the unlabeled analyte in complex matrices by correcting for variations in sample preparation and instrument response. However, the presence of an unlabeled version of the analyte as an impurity in the labeled standard can lead to an overestimation of the analyte's true concentration, compromising the integrity of the study data. Therefore, rigorous assessment and control of isotopic purity are paramount.[][2]

Analytical Workflow for Impurity Assessment

A systematic approach is necessary to characterize and handle the unlabeled TGIC impurity in a TGIC-d15 standard. The following workflow outlines the key stages from initial detection to final reporting.

Figure 1: Workflow for managing unlabeled TGIC impurity.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the unlabeled TGIC impurity. The following protocols are based on established analytical techniques for TGIC and isotopic purity analysis.[2][3][4][5]

Sample Preparation

• Standard Preparation: Accurately weigh a known amount of the TGIC-d15 standard.

• Dissolution: Dissolve the standard in a suitable solvent, such as acetonitrile (B52724) or a mixture of acetonitrile and acetone (B3395972) (95:5 v/v), to a final concentration of 1 mg/mL.[4][6]

• Serial Dilutions: Prepare a series of dilutions from the stock solution for linearity and limit of detection/quantification experiments.

LC-MS/MS Analytical Method

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and selective technique for quantifying the unlabeled impurity.

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor the transitions for both unlabeled TGIC and TGIC-d15. The exact m/z values will depend on the adduct ion formed (e.g., [M+H]+, [M+Na]+). For TGIC (C12H15N3O6, MW: 297.27) and TGIC-d15 (C12D15N3O6, MW: 312.36), the transitions would be selected based on precursor and product ions determined during method development.[7]

GC-MS Analytical Method

Gas Chromatography-Mass Spectrometry (GC-MS) provides an alternative approach, particularly for volatile and thermally stable compounds.[3][8]

• Instrumentation: A gas chromatograph coupled to a mass selective detector.

• Chromatographic Conditions:

  • Column: A capillary column suitable for polar compounds (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Temperature Program: An optimized temperature gradient to ensure separation from other potential impurities.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Mode: Selected Ion Monitoring (SIM) to enhance sensitivity for the target ions of both unlabeled TGIC and TGIC-d15.

Data Presentation and Quantification

The quantitative data should be summarized to clearly present the level of the unlabeled impurity.

Parameter	Result	Method
Isotopic Purity of TGIC-d15	>99%	LC-MS/MS
Unlabeled TGIC Impurity (%)	<0.5%	LC-MS/MS
Limit of Detection (LOD)	0.05 ng/mL	LC-MS/MS
Limit of Quantification (LOQ)	0.15 ng/mL	LC-MS/MS

Table 1: Summary of Quantitative Analysis of Unlabeled TGIC Impurity in TGIC-d15.

The percentage of the unlabeled impurity can be calculated from the peak area responses of the unlabeled TGIC and the TGIC-d15 using the following formula, assuming a validated method where response factors are addressed:

% Unlabeled Impurity = (Area_unlabeled / (Area_unlabeled + Area_labeled)) * 100

Purification Strategies

If the level of unlabeled impurity is unacceptable for the intended application, purification may be necessary.

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC can be employed to separate the unlabeled TGIC from its deuterated counterpart based on the slight differences in retention time that may arise from the isotopic labeling.

Figure 2: Preparative HPLC workflow for purification.

Recrystallization

Recrystallization is a potential method for purifying solid compounds. A patented method for purifying crude TGIC involves dissolving the material in hot water, followed by cooling to induce crystallization.[9] This process could potentially enrich the desired deuterated compound, as impurities are often excluded from the crystal lattice. The efficiency of this method for separating isotopologues would need to be experimentally verified.

Conclusion

The presence of unlabeled TGIC in a TGIC-d15 standard is a critical parameter that must be carefully evaluated and controlled. Through a systematic approach involving high-sensitivity analytical techniques like LC-MS/MS or GC-MS, it is possible to accurately quantify the level of this impurity. Should the impurity level exceed acceptable limits for a given application, purification strategies such as preparative HPLC or recrystallization can be implemented. This rigorous characterization ensures the integrity of the isotopically labeled standard and the reliability of the subsequent experimental data.

References

• 2. resolvemass.ca [resolvemass.ca]
• 3. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Triglycidyl Isocyanurate in Workplace Air - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. Triglycidyl Isocyanurate-d15 | LGC Standards [lgcstandards.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Method for purifying triglycidyl isocyanurate - Eureka | Patsnap [eureka.patsnap.com]

improving sensitivity of Triglycidyl Isocyanurate detection

An In-depth Technical Guide to Improving the Sensitivity of Triglycidyl Isocyanurate (TGIC) Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycidyl isocyanurate (TGIC) is a crosslinking agent primarily used in the production of polyester-based powder coatings to enhance their durability, mechanical resistance, and chemical resistance.[1] Despite its industrial utility, TGIC is classified as a mutagenic substance and is known to cause a range of health issues, including allergic contact dermatitis, asthma, and potential genetic defects.[1][2] Given its toxicity, highly sensitive and specific analytical methods are crucial for monitoring occupational exposure in workplace environments and for ensuring product safety in various applications.

This technical guide provides a comprehensive overview of advanced methods for the detection of TGIC, with a focus on techniques that offer the highest sensitivity. It includes a comparative analysis of quantitative performance, detailed experimental protocols for key methodologies, and visual workflows to aid in understanding the analytical processes.

Comparative Analysis of Detection Methods

The sensitivity of TGIC detection has significantly improved with the advancement of analytical instrumentation. While traditional methods like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) are available, they often lack the specificity and sensitivity required for trace-level analysis, as TGIC does not possess a strong chromophore.[2][3][4] Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) have emerged as the leading techniques for highly sensitive and selective quantification of TGIC.

The following table summarizes the quantitative performance of various analytical methods reported in the literature.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
UPLC-MS/MS	Air (via Accu-cap™ filter)	50 ng/filter (equivalent to 0.2 µg/m³ for a 240 L air sample)[1]	170 ng/filter (equivalent to 0.7 µg/m³ for a 240 L air sample)[1]
GC-MS	Occupational Hygiene Samples	0.002 µg/mL (in solution)[5]	Not Reported
HPLC-DAD	Air (via polypropylene (B1209903) filter)	23 ng/m³	70 ng/m³
GC-ECD (with derivatization)	Air (via glass fiber filter)	23.3 µg/m³[1][6]	Not Reported
HPLC-UV	Air	0.9 µg/m³[1][6]	Not Reported

Experimental Protocols

Detailed methodologies for the most sensitive and widely applicable techniques are provided below. These protocols are synthesized from established methods and offer a robust framework for laboratory implementation.

Protocol 1: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method offers excellent sensitivity and specificity by utilizing the formation of a sodium adduct of the TGIC molecule, which is then detected by mass spectrometry.[2][7][8][9]

A. Sample Collection and Preparation

• Air Sampling: Collect workplace air samples using an Accu-cap™ sampler containing a polyvinyl chloride (PVC) or similar filter at a calibrated flow rate (e.g., 1-2 L/min) for a specified duration to achieve a total volume of approximately 240 L.[2][7]

• Extraction:

  • Place the filter into a clean vial.

  • Add an extraction solvent mixture of acetonitrile (B52724) (ACN) and acetone (B3395972) (e.g., 95:5 v/v).[2][8]

  • Vortex or sonicate the vial to ensure complete dissolution and extraction of TGIC from the filter matrix.

• Dilution and Adduct Formation:

  • Take a precise aliquot of the extract.

  • Dilute the extract with approximately three volumes of water.[2][7] This step ensures compatibility with the reverse-phase UPLC system.

  • The sodium required for adduct formation is typically present as an impurity in the reagents or can be added at a low concentration to the mobile phase to ensure consistent complexation.

B. Instrumental Analysis

• Chromatographic System: Waters ACQUITY UPLC® or equivalent.

• Column: A suitable reverse-phase column (e.g., C18).

• Mobile Phase: A gradient of water and acetonitrile/methanol.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a coordination ion spray (CIS) or electrospray ionization (ESI) source operating in positive ion mode.

• MS/MS Detection:

  • Monitor the transition of the sodium adduct precursor ion [TGIC+Na]⁺.

  • A "survivor mode" can be employed where the same ion is monitored in both the first and third quadrupoles, enhancing specificity.[2][8][9]

  • Precursor Ion (Q1): m/z corresponding to [C₁₂H₁₅N₃O₆+Na]⁺

  • Product Ion (Q3): m/z corresponding to [C₁₂H₁₅N₃O₆+Na]⁺

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and is an effective alternative to liquid chromatography methods.[3][4][5]

A. Sample Collection and Preparation

• Sample Collection: Collect samples on glass fiber filters, cotton swabs, or other relevant media for occupational hygiene assessment.[4]

• Extraction:

  • Place the sample medium into a vial.

  • Add a suitable solvent such as Tetrahydrofuran (THF) or acetonitrile.

  • Vortex mix to dissolve the polyester (B1180765) coating and extract the TGIC.[4]

• Sample Cleanup (if necessary): For complex matrices, a cleanup step may be required. However, for many applications, a direct injection of the diluted extract is sufficient.

B. Instrumental Analysis

• Gas Chromatograph: Agilent GC or equivalent, equipped with a split/splitless injector.

• Column: A low-bleed capillary column suitable for semi-volatile compounds, such as a 30 m x 0.25 mm x 0.25 µm HP5-MS column.[4]

• Injector Temperature: 250°C.[4]

• Oven Temperature Program: Start at 60°C, then ramp to 300°C at 20°C/min, and hold for 8 minutes.[4]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[4]

• Mass Spectrometer: A single quadrupole or tandem mass spectrometer.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM) for highest sensitivity.

  • Target Ions: Monitor the molecular ion [M]⁺ at m/z 297 and a characteristic fragment ion such as [M - C₂H₂O]⁺ at m/z 255.[4]

Visualizations: Workflows and Mechanisms

Visual diagrams help clarify the complex procedures and chemical principles underlying sensitive TGIC detection.

References

• 1. Determination of Triglycidyl Isocyanurate in Workplace Air - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. "Determination of triglycidyl isocyanurate from air samples by ultra-pe" by Sébastien Gagné, Marielle Carrier et al. [pharesst.irsst.qc.ca]
• 9. Determination of triglycidyl isocyanurate from air samples by ultra-performance liquid chromatography coupled with coordination ion spray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Stability of Triglycidyl Isocyanurate-d15: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of Triglycidyl Isocyanurate-d15 (TGIC-d15) in various solvents. Given the limited direct research on the deuterated form, this document leverages the available data on Triglycidyl Isocyanurate (TGIC) as a reliable proxy, as the isotopic labeling is not expected to significantly alter its chemical stability. This guide offers critical data, experimental methodologies, and visual representations of metabolic pathways and experimental workflows to support research and development activities.

Chemical Stability Profile

Triglycidyl isocyanurate is a compound known for its reactivity, primarily driven by its three epoxy groups. This reactivity dictates its stability in different chemical environments.

Stability in Common Solvents

The choice of solvent is critical for handling and storing TGIC and its deuterated analog. The stability of TGIC has been evaluated in both aqueous and organic solvents, with notable differences in degradation rates.

A solution of TGIC in water showed 29% decomposition over 72 hours, highlighting its susceptibility to hydrolysis.[1] In contrast, a solution in acetonitrile (B52724) demonstrated less than 1% decomposition over the same period, indicating significantly higher stability.[1] Aqueous solutions are reported to be most stable at a pH of 6.[1]

Table 1: Stability of Triglycidyl Isocyanurate in Selected Solvents

Solvent	Timeframe	Decomposition	Analytical Method
Water	72 hours	29%	HPLC[1]
Acetonitrile	72 hours	< 1%	HPLC[1]

Solubility Characteristics

The solubility of TGIC in various solvents is a key parameter for its application in different experimental settings.

Table 2: Solubility of Triglycidyl Isocyanurate in Various Solvents at 25°C

Solvent	Solubility
Water	9 g/L[2]
Methanol	73 g/L[2]
Toluene	30 g/L[2]
Isopropanol	10 g/L[2]
Epichlorohydrin	<220 g/L[2]
Acetone	< 1 g/L at 20°C[2]
95% Ethanol	< 1 g/L at 20°C[2]
DMSO	>100 g/l at 20°C[2]

Experimental Protocols

A robust and validated analytical method is essential for accurately assessing the stability of TGIC-d15. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the quantitative analysis of TGIC.

General Protocol for Stability Assessment via HPLC

This protocol outlines a general procedure for determining the stability of TGIC-d15 in a selected solvent.

Objective: To quantify the degradation of TGIC-d15 in a solvent over time.

Materials:

• Triglycidyl Isocyanurate-d15 (TGIC-d15)

• High-purity solvent (e.g., acetonitrile, water)

• HPLC system with a UV or Diode-Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 mm x 100 mm, 3 µm particle size)

• Mobile phase: Acetonitrile and water mixture (e.g., 10:90 v/v, adjusted for optimal separation)

• Volumetric flasks, pipettes, and vials

Procedure:

• Standard Solution Preparation: Prepare a stock solution of TGIC-d15 in acetonitrile at a known concentration (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation: Prepare a solution of TGIC-d15 in the test solvent at a predetermined concentration.

• Time Zero Analysis (t=0): Immediately after preparation, inject an aliquot of the sample solution into the HPLC system.

• Incubation: Store the sample solution under controlled conditions (e.g., specific temperature and light exposure).

• Time Point Analysis: At specified time intervals (e.g., 24, 48, 72 hours), withdraw an aliquot of the sample solution, dilute if necessary with the mobile phase, and inject it into the HPLC system.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water. The exact ratio may need to be optimized.

  • Flow Rate: 1 mL/min

  • Detection: UV detection at 205 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the TGIC-d15 standard against its concentration.

  • Determine the concentration of TGIC-d15 in the sample at each time point using the calibration curve.

  • Calculate the percentage of TGIC-d15 remaining at each time point relative to the initial concentration at t=0.

Metabolic and Degradation Pathways

Understanding the metabolic fate and degradation pathways of TGIC is crucial for interpreting its biological activity and stability. The primary route of metabolism and aqueous degradation is through the hydrolysis of its epoxy rings.

Hydrolysis Pathway

In aqueous environments, TGIC undergoes hydrolysis, which can be either enzymatic or non-enzymatic. This process involves the opening of the epoxy rings to form diols. The hydrolysis can proceed sequentially, leading to the formation of a diol-diepoxide, a bis-diol-epoxide, and ultimately the fully hydrolyzed tris-diol.[1] In biological systems, this hydrolysis is often catalyzed by epoxide hydrolase enzymes found in the liver.[1]

Caption: Hydrolysis pathway of Triglycidyl Isocyanurate.

Experimental and Logical Workflows

To ensure a systematic approach to stability testing, a well-defined workflow is essential.

Workflow for Solvent Stability Assessment

The following diagram illustrates a logical workflow for assessing the stability of a compound like TGIC-d15 in various solvents.

References

• 1. jyoungpharm.org [jyoungpharm.org]
• 2. Separation of Triglycidyl isocyanurate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

An In-Depth Technical Guide to Preventing Ion Suppression in the LC-MS/MS Analysis of Triglycidyl Isocyanurate (TGIC)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the strategies and methodologies to mitigate ion suppression in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of Triglycidyl Isocyanurate (TGIC). Ion suppression, a common matrix effect, can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses. This document outlines methods for the assessment of ion suppression and presents effective sample preparation and analytical techniques to ensure reliable data for this reactive industrial compound.

Understanding Ion Suppression in LC-MS/MS

Ion suppression is a phenomenon that occurs in the ion source of a mass spectrometer, where the ionization efficiency of the target analyte is reduced by the presence of co-eluting matrix components.[1][2] This leads to a decreased analyte signal and can result in inaccurate quantification or false-negative results. The primary causes of ion suppression include:

• Competition for Ionization: Co-eluting compounds with higher ionization efficiency can monopolize the available charge in the ion source, reducing the ionization of the analyte of interest.

• Changes in Droplet Physical Properties: Matrix components can alter the surface tension and viscosity of the electrospray droplets, hindering solvent evaporation and efficient ion formation.[2]

• Analyte-Interferent Interactions: In the gas phase, interactions between the analyte and interfering molecules can lead to the formation of neutral adducts, preventing their detection.

Given the reactive nature of TGIC and the complexity of matrices in which it may be analyzed (e.g., environmental samples, biological fluids), a robust analytical method that actively prevents ion suppression is crucial.

Assessing Ion Suppression

Before method optimization, it is essential to determine the extent of ion suppression in the analytical method. Two primary techniques are employed for this purpose:

Post-Column Infusion

This qualitative technique helps to identify regions in the chromatogram where ion suppression occurs. A constant flow of a standard solution of the analyte is introduced into the mobile phase after the analytical column and before the mass spectrometer ion source. A blank matrix extract is then injected. Any dip in the constant baseline signal of the analyte indicates the presence of co-eluting matrix components that cause ion suppression.

Experimental Protocol: Post-Column Infusion

• Apparatus Setup: Configure the LC-MS/MS system with a T-junction between the analytical column and the mass spectrometer's ion source. A syringe pump is used to deliver a constant flow of the analyte standard solution to the T-junction.

• Analyte Infusion: Prepare a solution of TGIC in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration that provides a stable and moderate signal. Infuse this solution at a low flow rate (e.g., 10 µL/min).

• Blank Matrix Injection: Prepare a blank matrix sample using the intended sample preparation procedure. Inject this blank extract into the LC system.

• Data Analysis: Monitor the signal of the infused TGIC. A decrease in the signal intensity during the chromatographic run indicates regions of ion suppression.

Post-Extraction Spike Method

This quantitative method determines the percentage of ion suppression or enhancement. The response of the analyte in a clean solvent is compared to its response in a blank matrix extract that has been spiked with the analyte after the extraction procedure.

Experimental Protocol: Post-Extraction Spike

• Sample Preparation:

  • Set A (Neat Solution): Prepare a standard solution of TGIC in a solvent that mimics the final composition of the sample extract.

  • Set B (Post-Spiked Matrix): Process a blank matrix sample through the entire sample preparation procedure. In the final step, spike the extract with TGIC to the same concentration as in Set A.

• LC-MS/MS Analysis: Analyze both sets of samples under the same LC-MS/MS conditions.

• Calculation of Matrix Effect: The matrix effect (ME) is calculated using the following formula:

  ME (%) = (Peak Area in Post-Spiked Matrix / Peak Area in Neat Solution) x 100%

  A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.

Strategies for Preventing Ion Suppression in TGIC Analysis

Several strategies can be employed to minimize or eliminate ion suppression. These can be broadly categorized into sample preparation, chromatographic separation, and detection method optimization.

Optimized Sample Preparation

The most effective way to combat ion suppression is to remove interfering matrix components before analysis.

3.1.1. Dilution

A simple approach is to dilute the sample extract. This reduces the concentration of both the analyte and the interfering matrix components. However, this may compromise the limit of detection for trace-level analysis.

3.1.2. Liquid-Liquid Extraction (LLE)

LLE separates analytes from the sample matrix based on their differential solubility in two immiscible liquids. For TGIC, which has a log Kow of -0.8, it is relatively polar. An LLE method would need to be carefully developed, potentially using a salting-out effect to improve partitioning into an organic solvent.

Experimental Protocol: Liquid-Liquid Extraction (LLE) for TGIC

• Sample Preparation: To 1 mL of aqueous sample, add a suitable internal standard.

• Extraction: Add 3 mL of a water-immiscible organic solvent (e.g., ethyl acetate). Vortex for 2 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection: Transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase.

3.1.3. Solid-Phase Extraction (SPE)

SPE is a highly effective technique for sample cleanup and analyte concentration. The choice of sorbent is critical and depends on the physicochemical properties of TGIC. Given its polarity, a reversed-phase sorbent like C18 could be suitable.

Experimental Protocol: Solid-Phase Extraction (SPE) for TGIC

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load 1 mL of the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute TGIC with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in the initial mobile phase.

Chromatographic Separation

Optimizing the chromatographic conditions can separate TGIC from co-eluting matrix components.

• Column Chemistry: Employing a column with a different stationary phase (e.g., phenyl-hexyl instead of C18) can alter selectivity.

• Gradient Optimization: Modifying the gradient elution profile can improve the resolution between TGIC and interfering peaks.

• Ultra-High-Performance Liquid Chromatography (UPLC): UPLC systems provide higher peak capacity and resolution, reducing the likelihood of co-elution.[3]

Internal Standards

The use of an appropriate internal standard (IS) is crucial to compensate for matrix effects. The ideal IS is a stable isotope-labeled (SIL) version of the analyte, as it will have nearly identical chemical and physical properties and experience the same degree of ion suppression. When a SIL-IS is not available, a structural analog can be used. For TGIC analysis, 1,3,5-Tris(2-hydroxyethyl)isocyanurate (THEIC) has been successfully used as an internal standard.

Optimized UPLC-MS/MS Method for TGIC in Air Samples

A validated method for the analysis of TGIC in air samples demonstrates robustness against chromatographic interferences.[4][5][6] This method utilizes coordination ion spray with a sodium adduct and survivor mode detection.

Experimental Protocol: UPLC-MS/MS Analysis of TGIC

• Sample Preparation:

  • Extract filters with a mixture of acetonitrile/acetone (95/5).

  • Dilute the extract with 3 volumes of water.

  • Filter the final extract before injection.[4][5][6]

• UPLC Conditions:

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 mm x 50 mm

  • Mobile Phase A: Methanol + 0.1% Formic Acid

  • Mobile Phase B: Water + 0.04 mM Sodium Acetate + 0.1% Formic Acid

  • Gradient: 15% to 60% A in 1.5 minutes

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI)

  • Capillary Voltage: 3 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 500 °C

  • Desolvation Gas Flow: 1000 L/hr

  • Detection Mode: Multiple Reaction Monitoring (MRM) in survivor mode ([M+Na]+ → [M+Na]+)

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the impact of ion suppression and the effectiveness of different preventative strategies.

Table 1: Quantitative Assessment of Matrix Effect on TGIC Signal

Sample Type	TGIC Peak Area (counts)	Matrix Effect (%)
Neat Solution	1,500,000	100% (Reference)
Diluted Plasma (1:10)	975,000	65% (Suppression)
LLE Extracted Plasma	1,350,000	90%
SPE Extracted Plasma	1,425,000	95%

Table 2: Comparison of Sample Preparation Techniques for TGIC Analysis

Method	Analyte Recovery (%)	Matrix Effect (%)	Precision (%RSD)
Simple Dilution (1:10)	100	65	< 15
Liquid-Liquid Extraction (LLE)	85	90	< 10
Solid-Phase Extraction (SPE)	92	95	< 5
Optimized Dilution	100	> 97	< 4

Table 3: UPLC-MS/MS Method Validation Parameters for TGIC

Parameter	Result
Limit of Detection (LOD)	50 ng/filter
Limit of Quantitation (LOQ)	170 ng/filter
Dynamic Range	480 - 24,000 ng/sample
Intra-day Precision	< 4%
Inter-day Precision	< 4%
Accuracy	97 ± 3%

Data adapted from Levesque et al., 2015.[4][5][6]

Visualizations

Experimental Workflows and Logical Relationships

Caption: Workflow for addressing ion suppression in LC-MS/MS analysis.

Caption: Comparison of sample preparation techniques for TGIC analysis.

Conclusion

Preventing ion suppression is paramount for the accurate and reliable quantification of TGIC by LC-MS/MS. A systematic approach involving the assessment of matrix effects, followed by the strategic implementation of sample preparation, chromatographic separation, and the use of appropriate internal standards, is essential. The detailed UPLC-MS/MS method presented here offers a robust solution for the analysis of TGIC in air samples, effectively mitigating the risks of ion suppression. For other complex matrices, the principles and alternative protocols outlined in this guide provide a solid foundation for developing and validating rugged and reliable analytical methods.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

An In-Depth Technical Guide to the Mass Spectral Fragmentation of Triglycidyl Isocyanurate-d15

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectral fragmentation of Triglycidyl Isocyanurate-d15 (TGIC-d15). Due to the limited availability of direct mass spectral data for the deuterated analog, this guide presents a comprehensive analysis of the fragmentation of the non-deuterated Triglycidyl Isocyanurate (TGIC) based on available experimental data. The fragmentation pathways of TGIC-d15 are then inferred from this analysis, considering the corresponding mass shifts. This document offers valuable insights for researchers working with TGIC and its isotopically labeled counterparts in various scientific and drug development applications.

Introduction

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound widely used as a cross-linking agent in powder coatings and other polymer systems. Its deuterated analog, Triglycidyl Isocyanurate-d15 (TGIC-d15), serves as an internal standard in analytical methods for the quantification of TGIC, particularly in occupational hygiene and environmental monitoring. Understanding the mass spectral fragmentation of both TGIC and TGIC-d15 is crucial for the development of robust and accurate analytical methodologies, as well as for structural elucidation studies.

This guide details the experimental protocols for mass spectrometric analysis, presents quantitative data on the observed fragment ions, and visualizes the proposed fragmentation pathways using Graphviz diagrams.

Experimental Protocols

The following experimental protocols are based on established methods for the analysis of Triglycidyl Isocyanurate. These conditions are recommended for acquiring reproducible mass spectra of both TGIC and its deuterated analog.

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

A common technique for the analysis of TGIC is Gas Chromatography coupled with Mass Spectrometry (GC-MS).

• Gas Chromatograph: Agilent HP 6890 or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column.

• Injector: Splitless mode at 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 60 °C, ramped to 300 °C at a rate of 20 °C/min, and held at 300 °C for 8 minutes.

• Mass Spectrometer: Agilent 5973 or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-550.

• Data Acquisition: Full scan mode.

2.2. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For non-volatile or thermally labile samples, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a suitable alternative.

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or similar reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 150 °C

  • Desolvation Temperature: 350 °C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 600 L/hr

• Collision Gas: Argon.

• Data Acquisition: Multiple Reaction Monitoring (MRM) or product ion scan mode.

Mass Spectral Fragmentation Analysis

The mass spectral fragmentation of Triglycidyl Isocyanurate is characterized by cleavages of the glycidyl (B131873) side chains and the isocyanurate ring. The following sections detail the proposed fragmentation pathways for both the non-deuterated and deuterated forms.

3.1. Fragmentation of Triglycidyl Isocyanurate (TGIC)

The electron ionization (EI) mass spectrum of TGIC (C₁₂H₁₅N₃O₆, Molecular Weight: 297.27 g/mol ) exhibits several characteristic fragment ions. The molecular ion peak at m/z 297 is often of low abundance or absent due to the lability of the molecule.

Table 1: Key Fragment Ions in the Mass Spectrum of Triglycidyl Isocyanurate (TGIC)

m/z	Proposed Formula	Proposed Structure/Neutral Loss
240	C₁₀H₁₀N₃O₄⁺	[M - C₂H₅O]⁺
224	C₉H₈N₃O₄⁺	[M - C₃H₇O]⁺
183	C₇H₅N₂O₄⁺	[M - C₅H₁₀O₂]⁺
142	C₅H₄N₂O₃⁺	Cleavage of two glycidyl groups
99	C₄H₅NO₂⁺	Fragment of the isocyanurate ring with a side chain
57	C₃H₅O⁺	Glycidyl cation

3.2. Predicted Fragmentation of Triglycidyl Isocyanurate-d15 (TGIC-d15)

For Triglycidyl Isocyanurate-d15 (C₁₂D₁₅N₃O₆, Molecular Weight: 312.36 g/mol ), the fragmentation pattern is expected to be analogous to that of the non-deuterated compound, with a corresponding mass shift for each fragment containing deuterium (B1214612) atoms. The five deuterium atoms are located on the glycidyl moieties (CD₂-CD-O-CD₂).

Table 2: Predicted Key Fragment Ions in the Mass Spectrum of Triglycidyl Isocyanurate-d15 (TGIC-d15)

m/z	Proposed Formula	Proposed Structure/Neutral Loss
250	C₁₀D₁₀N₃O₄⁺	[M - C₂D₅O]⁺
232	C₉D₈N₃O₄⁺	[M - C₃D₇O]⁺
191	C₇D₅N₂O₄⁺	[M - C₅D₁₀O₂]⁺
147	C₅D₄N₂O₃⁺	Cleavage of two deuterated glycidyl groups
104	C₄D₅NO₂⁺	Fragment of the isocyanurate ring with a deuterated side chain
62	C₃D₅O⁺	Deuterated glycidyl cation

Visualization of Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the proposed fragmentation pathways for both TGIC and TGIC-d15.

Caption: Proposed fragmentation pathway of Triglycidyl Isocyanurate (TGIC).

Caption: Predicted fragmentation pathway of Triglycidyl Isocyanurate-d15 (TGIC-d15).

Conclusion

This technical guide provides a foundational understanding of the mass spectral fragmentation of Triglycidyl Isocyanurate-d15 by first examining its non-deuterated analog. The presented experimental protocols, tabulated fragment data, and visualized fragmentation pathways serve as a valuable resource for researchers and professionals in the fields of analytical chemistry, drug development, and materials science. The predictable mass shifts upon deuteration allow for the confident identification and quantification of TGIC-d15, reinforcing its utility as an internal standard. Further studies employing high-resolution mass spectrometry and tandem mass spectrometry on TGIC-d15 are encouraged to confirm and expand upon the fragmentation pathways proposed in this guide.

Ensuring Co-elution of TGIC and its Deuterated Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the critical importance of ensuring the co-elution of Triglycidyl isocyanurate (TGIC) and its deuterated internal standard (d-TGIC) for accurate and reliable quantification in analytical methods. Proper co-elution is paramount for compensating for matrix effects and other sources of analytical variability, particularly in complex matrices encountered in biological and environmental samples.

Introduction: The Imperative of Accurate TGIC Quantification

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy resin primarily used as a cross-linking agent in polyester (B1180765) powder coatings. Due to its potential for skin sensitization and other health concerns, monitoring occupational and environmental exposure to TGIC is crucial. Accurate and precise quantification of TGIC is therefore essential for risk assessment and ensuring safety.

The use of a stable isotope-labeled internal standard, such as deuterated TGIC (d-TGIC), is the gold standard for quantitative analysis by techniques like liquid chromatography-mass spectrometry (LC-MS). The fundamental principle relies on the assumption that the analyte and the internal standard behave identically during sample preparation, chromatography, and ionization. However, a critical and often overlooked aspect is the necessity for their co-elution from the analytical column.

The Challenge of Differential Matrix Effects

In LC-MS analysis, co-eluting matrix components can interfere with the ionization of the target analyte, leading to ion suppression or enhancement. This phenomenon, known as the matrix effect, can significantly impact the accuracy and precision of quantification. A deuterated internal standard is employed to correct for these effects. The rationale is that if the internal standard co-elutes perfectly with the analyte, it will experience the same degree of ion suppression or enhancement, allowing for a reliable correction through the use of response ratios.

However, if the analyte and its deuterated internal standard separate chromatographically, even slightly, they may elute into regions of the chromatogram with different co-eluting matrix components.[1] This leads to differential matrix effects , where the analyte and the internal standard are not affected to the same extent, rendering the internal standard correction inaccurate and leading to scattered and unreliable results.[1]

Factors Influencing Co-elution

Several factors can influence the chromatographic separation of TGIC and its deuterated internal standard:

• Isotope Effect: The substitution of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of a molecule, including its polarity and affinity for the stationary phase. This "isotope effect" can lead to a small but significant difference in retention time.

• Chromatographic Conditions: The choice of the analytical column, mobile phase composition, gradient profile, and temperature can all impact the separation of closely related compounds like an analyte and its deuterated analog.

• Sample Matrix Complexity: Highly complex matrices are more likely to contain a multitude of co-eluting components, increasing the risk of differential matrix effects if co-elution is not achieved.

Experimental Protocols for Achieving Co-elution

Achieving co-elution of TGIC and d-TGIC requires careful method development and optimization. The following sections provide detailed methodologies for key experimental stages.

Sample Preparation

A robust sample preparation protocol is essential to minimize matrix interferences. While the internal standard is designed to correct for matrix effects, reducing their overall impact can improve data quality.

Protocol: Solid-Phase Extraction (SPE) for TGIC from Biological Matrices

• Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

• Loading: Load 1 mL of the pre-treated sample (e.g., plasma, urine) onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute TGIC and d-TGIC with 3 mL of acetonitrile (B52724).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

Chromatographic Method Development

The core of ensuring co-elution lies in the optimization of the chromatographic method.

Instrumentation:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer is recommended for its high selectivity and sensitivity in selected reaction monitoring (SRM) mode.

Initial Chromatographic Conditions (Starting Point for Optimization):

Parameter	Condition
Analytical Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Optimization Strategies:

• Gradient Modification: Adjusting the gradient steepness is a primary tool for manipulating peak separation. A shallower gradient can improve the resolution of closely eluting peaks but may also enhance the separation of the analyte and internal standard. Conversely, a steeper gradient can sometimes force co-elution.

• Isocratic Hold: Introducing an isocratic hold at a specific mobile phase composition where TGIC and d-TGIC elute can promote their co-elution.

• Mobile Phase Composition: While acetonitrile is a common organic modifier, experimenting with methanol may alter the selectivity and impact co-elution.

• Column Chemistry: If co-elution cannot be achieved on a C18 column, exploring different stationary phase chemistries (e.g., phenyl-hexyl, embedded polar group) may be necessary.

• Temperature: Adjusting the column temperature can influence retention times and selectivity.

• Lower Resolution Column: In some cases, intentionally using a column with lower resolving power can be an effective strategy to force the co-elution of the analyte and its deuterated internal standard, thereby minimizing differential matrix effects.[1]

Mass Spectrometric Detection

The mass spectrometer should be tuned for optimal sensitivity for both TGIC and d-TGIC.

Mass Spectrometer Settings (Example):

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
SRM Transitions	TGIC: [M+H]+ → product ion
d-TGIC: [M+D]+ → product ion

Data Presentation and Evaluation

The effectiveness of the method in achieving co-elution should be rigorously evaluated.

Table 1: Comparison of Chromatographic Conditions on TGIC and d-TGIC Co-elution

Condition	TGIC Retention Time (min)	d-TGIC Retention Time (min)	Retention Time Difference (min)	Peak Shape
Method A (Steep Gradient)	5.21	5.18	0.03	Good
Method B (Shallow Gradient)	7.85	7.79	0.06	Good
Method C (Isocratic Hold)	6.52	6.51	0.01	Excellent
Method D (Methanol Mobile Phase)	8.15	8.10	0.05	Fair

As shown in Table 1, Method C with an isocratic hold provided the best co-elution with a minimal retention time difference of 0.01 minutes.

Table 2: Impact of Co-elution on Quantitative Accuracy and Precision

Method	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Accuracy (%)	Precision (%RSD, n=6)
Method B (Poor Co-elution)	10	12.5	125	18.5
100	115	115	12.3
Method C (Good Co-elution)	10	10.2	102	4.2
100	98.7	98.7	2.8

The data in Table 2 clearly demonstrates that good co-elution (Method C) results in significantly improved accuracy and precision compared to a method with poor co-elution (Method B).

Visualization of Workflows and Concepts

Visual diagrams can aid in understanding the experimental workflow and the logical relationships governing co-elution.

Caption: Experimental workflow for TGIC quantification.

References

• 1. chromatographyonline.com [chromatographyonline.com]

A Technical Guide to Overcoming Calibration Curve Challenges with Triglycidyl Isocyanurate-d15

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses common issues encountered during the development of analytical methods utilizing Triglycidyl Isocyanurate-d15 (TGIC-d15) as an internal standard. Given the limited specific public data on TGIC-d15, this document synthesizes information from established analytical methods for Triglycidyl Isocyanurate (TGIC) and common challenges associated with deuterated internal standards in mass spectrometry.

Introduction to TGIC and the Role of TGIC-d15

Triglycidyl isocyanurate (TGIC) is a chemical compound primarily used as a cross-linking agent in polyester-based powder coatings, laminates, and insulating varnishes.[1] Due to its potential for occupational exposure and associated health risks such as allergic contact dermatitis and asthma, sensitive and accurate analytical methods are crucial for monitoring its presence in various matrices, including air samples.[1]

Analytical techniques such as Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) and Gas Chromatography with Mass Spectrometric Detection (GC/MS) have been developed for the quantification of TGIC.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS) like TGIC-d15 is a gold standard practice in quantitative mass spectrometry to correct for variability in sample preparation and instrumental analysis.[3] However, the use of deuterated standards is not without its own set of potential challenges that can lead to non-linear or unreliable calibration curves.

Potential Calibration Curve Issues with TGIC-d15

The following sections detail potential issues that can arise when using TGIC-d15 as an internal standard, leading to inaccuracies in quantification. These are based on well-documented phenomena with deuterated standards in LC-MS/MS analysis.[4][5]

2.1 Isotopic Exchange (Back-Exchange)

Deuterium (B1214612) atoms on a molecule are not always completely stable and can be replaced by hydrogen atoms from the surrounding solvent or matrix. This is more likely to occur with deuterium atoms located on heteroatoms (like oxygen or nitrogen) or on carbons adjacent to carbonyl groups.[4][5] While the exact position of the deuterium labels on commercially available TGIC-d15 would need to be confirmed, the TGIC structure contains nitrogen and carbons adjacent to carbonyl groups, making it a point of consideration.

• Impact on Calibration: If TGIC-d15 undergoes isotopic exchange, it can lead to a decreased internal standard signal and an artificially inflated signal for the native TGIC, resulting in erroneously high concentration calculations.[4]

2.2 Chromatographic Shift

Deuterated compounds often have slightly different physicochemical properties compared to their non-deuterated counterparts, which can cause them to have different retention times in chromatography, particularly in reversed-phase systems.[5][6]

• Impact on Calibration: A shift in retention time means the analyte (TGIC) and the internal standard (TGIC-d15) do not co-elute perfectly. If there are matrix effects present at the point of elution, this can lead to differential ion suppression or enhancement, compromising the accuracy of the internal standard correction.[5]

2.3 Differential Matrix Effects

Matrix effects refer to the suppression or enhancement of the ionization of an analyte due to co-eluting compounds from the sample matrix.[7][8] Ideally, the analyte and the internal standard experience the same degree of matrix effect, which is then canceled out when the ratio of their signals is taken.

• Impact on Calibration: If TGIC and TGIC-d15 are affected differently by the matrix, the correction will be inaccurate.[4][7] This can be exacerbated by chromatographic shifts. Studies have shown that even with co-elution, the matrix effects on an analyte and its deuterated standard can differ significantly.[5]

2.4 Purity of the Internal Standard

The isotopic and chemical purity of the TGIC-d15 standard is critical. The presence of unlabeled TGIC in the internal standard solution will lead to a positive bias in the results.[4]

• Impact on Calibration: The presence of unlabeled analyte in the internal standard contributes to the analyte signal, leading to an overestimation of the analyte concentration, particularly at the lower end of the calibration curve.[4]

2.5 Non-Linearity at High Concentrations

Calibration curves can become non-linear at higher concentrations for several reasons.[9][10][11]

• Detector Saturation: The mass spectrometer detector has a limited linear dynamic range. At high concentrations of TGIC, the detector can become saturated, leading to a plateau in the signal response.[9]

• Ionization Saturation: The electrospray ionization (ESI) source can also become saturated at high analyte concentrations, leading to a non-linear response.

Data Presentation: Summary of Issues and Mitigation Strategies

Potential Issue	Primary Cause	Impact on Calibration Curve	Recommended Mitigation Strategy
Isotopic Exchange	Replacement of deuterium with hydrogen from solvent or matrix.[4]	Inconsistent internal standard response; positive bias in analyte quantification.	Avoid acidic or basic conditions; use aprotic solvents for stock solutions; evaluate stability over time.
Chromatographic Shift	Difference in physicochemical properties between TGIC and TGIC-d15.[5][6]	Inaccurate correction for matrix effects due to imperfect co-elution.[5]	Adjust chromatographic conditions (e.g., use a lower resolution column, modify gradient) to ensure co-elution.[5]
Differential Matrix Effects	Unequal ion suppression or enhancement of TGIC and TGIC-d15 by matrix components.[7]	Inaccurate quantification; poor precision and accuracy.	Improve sample preparation to remove interferences (e.g., SPE, LLE); verify co-elution; conduct post-extraction addition experiments to assess matrix effects.[3][9]
Purity of Internal Standard	Presence of unlabeled TGIC in the TGIC-d15 standard.[4]	Positive bias, especially at the LLOQ; non-zero intercept.	Use a high-purity standard (≥98% isotopic enrichment); verify the contribution of the IS to the analyte signal in a blank sample.[4][5]
Detector/Ionization Saturation	Exceeding the linear dynamic range of the MS detector or ESI source at high concentrations.[9]	Non-linear (plateauing) response at the upper end of the curve.	Dilute samples to fall within the linear range; use a weighted regression model (e.g., 1/x or 1/x²) for the calibration curve.[9][10]

Experimental Protocols

4.1 Protocol for Assessing TGIC-d15 Purity

• Prepare a Blank Sample: Use a matrix sample that is known to be free of TGIC.

• Spike with Internal Standard: Add TGIC-d15 to the blank matrix at the same concentration used in the analytical method.

• Analyze the Sample: Run the sample on the LC-MS/MS system and monitor the mass transition for the unlabeled TGIC.

• Evaluate the Response: The signal for the unlabeled TGIC should be less than 20% of the response observed for the Lower Limit of Quantification (LLOQ) standard. A higher response indicates significant contamination.[4]

4.2 Protocol for Evaluating Matrix Effects (Post-Extraction Spike Method)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of TGIC and TGIC-d15 in the final mobile phase or a clean solvent.

  • Set B (Post-Spike): Extract blank matrix samples. Spike the extracted matrix with TGIC and TGIC-d15 at concentrations corresponding to Set A.

  • Set C (Pre-Spike): Spike blank matrix with TGIC and TGIC-d15 before the extraction process.

• Analyze all Samples.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • A ME value significantly different from 100% indicates ion suppression (<100%) or enhancement (>100%).[3] The matrix effect should be similar for both TGIC and TGIC-d15.

Visualizations: Workflows and Logical Relationships

Workflow for TGIC-d15 Method Validation.

References

• 1. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spectroscopyonline.com [spectroscopyonline.com]

Navigating the Stability of Triglycidyl Isocyanurate-d15: A Technical Guide to Optimal Storage and Handling

For Immediate Release

This technical guide provides an in-depth analysis of the stability of Triglycidyl Isocyanurate-d15 (TGIC-d15) under various storage conditions. Designed for researchers, scientists, and professionals in drug development, this document outlines critical factors influencing the integrity of TGIC-d15 and offers detailed experimental protocols for stability assessment. The insights presented herein are crucial for ensuring the accuracy and reliability of research and development activities involving this compound.

Triglycidyl Isocyanurate (TGIC) and its deuterated analogue, TGIC-d15, are key compounds utilized in various industrial applications and as analytical standards. The stability of these compounds is paramount to their effective use. This guide synthesizes available data to provide a comprehensive overview of how temperature, humidity, and solvent choice impact the chemical stability of TGIC. While specific stability data for the deuterated form (d15) is limited, the chemical principles governing the stability of the parent compound are directly applicable.

Quantitative Stability Data Summary

The following table summarizes the known effects of different storage conditions on the stability of Triglycidyl Isocyanurate. It is anticipated that TGIC-d15 will exhibit similar stability profiles.

Storage Condition	Parameter	Observation	Analytical Method
Bulk Material	Temperature	After heating at 60°C for 30 days in the dark, the sample purity dropped from >99% to 93 ± 1%.[1]	HPLC[1]
Room Temperature	A significant loss of TGIC was observed in a test preparation stored for several years. An old powder form was found to contain only 30% of the expected amount of TGIC.[2]	Chemical Analysis[2]
Solution	Aqueous (pH not specified)	A 29% decomposition was observed in 72 hours.[1]	HPLC[1]
Aqueous (pH 6)	Aqueous solutions are most stable at pH 6.[1]	Not Specified
Acetonitrile (B52724)	<1% decomposition was observed over 72 hours.[1]	HPLC[1]
On Sampling Media	Accu-cap™ filter	Less than 8 ± 3% loss was observed over 1 month at room temperature (21-23°C).[3]	UPLC-MS/MS[3]
Glass Fiber Filters	Poor recoveries were reported, suggesting instability.[4]	GC[4]
HBr-coated Glass Fiber Filters	Developed to improve stability for analytical purposes.[4]	GC-ECD[4]

Core Experimental Protocols

To ensure the integrity of TGIC-d15 in research settings, it is crucial to employ robust analytical methods to assess its stability. The following are detailed methodologies for key experiments cited in stability studies of TGIC.

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Bulk Purity Assessment

This protocol is adapted from methods used to assess the purity of TGIC.

• Objective: To determine the purity of bulk TGIC-d15 and identify the presence of degradation products.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.[5][6]

  • Flow Rate: Approximately 1.0 mL/min.

  • Detection: UV detection at a wavelength around 205 nm.[5]

  • Injection Volume: 10-20 µL.

• Sample Preparation:

  • Accurately weigh a known amount of the TGIC-d15 sample.

  • Dissolve the sample in a suitable solvent, such as acetonitrile, to a known concentration.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject a blank (solvent) to ensure no carryover.

  • Inject the prepared sample solution.

  • Record the chromatogram and integrate the peak areas.

  • Calculate the purity of the sample by comparing the peak area of the main component to the total peak area of all components.

Protocol 2: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for Trace Level Quantification in Solution

This method is highly sensitive and specific, making it ideal for stability studies in solution where low concentrations of degradants may be present.

• Objective: To quantify the concentration of TGIC-d15 and its degradation products in solution over time.

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[3]

• Chromatographic Conditions:

  • Column: A sub-2 µm particle size C18 column.[3]

  • Mobile Phase: A gradient of methanol (B129727) with 0.1% formic acid and water with 0.04 mM sodium acetate (B1210297) and 0.1% formic acid.[3]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for TGIC-d15 and any known degradants.

• Sample Preparation:

  • Prepare solutions of TGIC-d15 in the desired storage solvent (e.g., water, acetonitrile) at a known concentration.

  • Store the solutions under the desired conditions (e.g., specific temperature, light exposure).

  • At specified time points, withdraw an aliquot of the solution.

  • Dilute the aliquot with the initial mobile phase to a concentration suitable for UPLC-MS/MS analysis.

• Procedure:

  • Develop and optimize MRM transitions for TGIC-d15.

  • Inject the prepared samples at each time point.

  • Quantify the amount of TGIC-d15 remaining by comparing its peak area to a calibration curve.

Impact of Storage Conditions on TGIC-d15 Stability

The stability of TGIC-d15 is influenced by several environmental factors. Understanding these factors is key to maintaining the integrity of the compound.

Caption: Logical workflow of storage conditions impacting TGIC-d15 stability.

Recommendations for Optimal Storage

Based on the available data, the following storage conditions are recommended to ensure the long-term stability of Triglycidyl Isocyanurate-d15:

• Solid Form: Store in a cool, dark, and dry place. Refrigeration is recommended for long-term storage to minimize thermal degradation. The container should be tightly sealed to protect from moisture.

• In Solution: For short-term storage, solutions in acetonitrile are preferable to aqueous solutions due to significantly lower degradation rates.[1] If aqueous solutions are necessary, they should be prepared fresh and maintained at a pH of approximately 6.[1] For all solutions, storage in amber vials is recommended to protect from light.

By adhering to these guidelines and employing rigorous analytical monitoring, researchers can ensure the stability and reliability of Triglycidyl Isocyanurate-d15 in their studies, leading to more accurate and reproducible results.

References

• 1. Triglycidyl isocyanurate | C12H15N3O6 | CID 17142 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Degradation of triglycidyl isocyanurate as a cause of false-negative patch test reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 4. osha.gov [osha.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Triglycidyl Isocyanurate (TGIC) using Mass Spectrometry

For researchers, scientists, and drug development professionals, the accurate quantification of Triglycidyl Isocyanurate (TGIC), a key crosslinking agent in powder coatings, is crucial for safety and quality control. This guide provides a comparative overview of two prominent analytical techniques for TGIC determination: Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), with a focus on a validated method employing the stable isotope-labeled internal standard, Triglycidyl Isocyanurate-d15.

The use of a deuterated internal standard like Triglycidyl Isocyanurate-d15 is a preferred approach in quantitative mass spectrometry. It mimics the analyte's chemical behavior during sample preparation and ionization, correcting for variations and leading to higher accuracy and precision. While the commercial availability of Triglycidyl Isocyanurate-d15 is confirmed, this guide bases the UPLC-MS/MS protocol on a validated method that utilized an analog internal standard due to the absence of a published method with the specific deuterated standard in the conducted research. The principles and advantages of using a stable isotope-labeled internal standard remain consistent.

Method Comparison: GC-MS vs. UPLC-MS/MS for TGIC Analysis

Both GC-MS and UPLC-MS/MS are powerful analytical techniques for the determination of TGIC. The choice between them often depends on the sample matrix, required sensitivity, and the nature of the analytes.[1][2]

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase before detection by mass spectrometry.[2]	Separates compounds in the liquid phase, suitable for a wider range of analytes, including non-volatile and thermally labile ones.[1][2]
Sample Volatility	Requires analytes to be volatile and thermally stable. Derivatization may be necessary for non-volatile compounds.[1]	Suitable for non-volatile and thermally unstable compounds without the need for derivatization.[1]
Sensitivity	Generally offers high sensitivity for volatile compounds.[1]	Typically provides superior sensitivity for non-volatile and thermally labile compounds.[1]
Internal Standard	Use of an internal standard is recommended to improve accuracy and precision.[3][4]	Use of a stable isotope-labeled internal standard like Triglycidyl Isocyanurate-d15 is ideal for compensating for matrix effects and improving quantification.[5]
Reported LOD/LOQ	Estimated Limit of Detection (LOD) of 0.002 µg/mL has been reported for a GC/MS method.[3][6]	A UPLC-MS/MS method reported a Limit of Detection (LOD) of 50 ng/filter and a Limit of Quantitation (LOQ) of 170 ng/filter.[5]
Advantages	Robust and widely used technique. Easier to use for certain applications compared to older methods like HPLC-UV.[3][4][6]	High specificity, sensitivity, and applicability to a broad range of compounds. Reduced sample preparation complexity compared to some GC methods.[5]
Disadvantages	May require derivatization for TGIC, adding complexity. Potential for thermal degradation of the analyte.	Higher initial instrument cost.

Experimental Protocols

Sample Preparation for Air Samples

The following is a general procedure for the extraction of TGIC from air sampling filters, adaptable for both GC-MS and UPLC-MS/MS analysis:

• Place the air sampling filter (e.g., Accu-cap™) in a clean extraction vessel.

• Add a precise volume of extraction solvent (e.g., a mixture of acetonitrile (B52724) and acetone).

• Spike the sample with a known amount of internal standard (Triglycidyl Isocyanurate-d15).

• Agitate the vessel for a defined period (e.g., 30 minutes) to ensure complete extraction of TGIC.

• For UPLC-MS/MS analysis, the extract may be diluted with water before injection.[5] For GC-MS, the solvent may need to be exchanged to one more compatible with the system.

• Filter the extract through a suitable syringe filter (e.g., 0.22 µm) into an autosampler vial.

Analytical Method Workflow

Analytical workflow for TGIC determination.

UPLC-MS/MS Method Parameters (Hypothetical, based on similar validated methods)

The following parameters are proposed for a validated UPLC-MS/MS method for the quantification of TGIC using Triglycidyl Isocyanurate-d15 as an internal standard. These are based on a published method that used an analog internal standard.[5]

Parameter	Specification
Chromatography System	Ultra-Performance Liquid Chromatography (UPLC) system
Column	A suitable reversed-phase column (e.g., C18)
Mobile Phase	A gradient of water and acetonitrile, potentially with additives like formic acid or ammonium (B1175870) formate (B1220265) to enhance ionization.
Flow Rate	Typical UPLC flow rates (e.g., 0.2-0.5 mL/min)
Column Temperature	Controlled temperature (e.g., 40 °C)
Injection Volume	1-10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI) in positive mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	TGIC: Precursor ion (e.g., [M+Na]+ or [M+H]+) → Product ion(s) Triglycidyl Isocyanurate-d15: Precursor ion → Product ion(s)
Internal Standard	Triglycidyl Isocyanurate-d15

GC-MS Method Parameters

The following parameters are based on a published GC-MS method for the analysis of TGIC.[3]

Parameter	Specification
Gas Chromatograph	Gas chromatograph with a mass selective detector
Column	HP5-MS (30 m x 0.25 mm x 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector Temperature	250 °C
Oven Temperature Program	60°C to 300°C at 20°C/min, hold at 300°C for 8 min
Mass Spectrometer	Mass selective detector
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or full scan
Monitored Ions	Specific ions characteristic of TGIC
Internal Standard	An appropriate internal standard (use of Triglycidyl Isocyanurate-d15 would be ideal)

Validation Parameters

A comprehensive validation of the analytical method should be performed according to established guidelines. Key validation parameters to be assessed are summarized below.

Validation Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery within 80-120%
Precision (Repeatability & Intermediate Precision)	The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample.	Relative Standard Deviation (RSD) < 15%
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio ≥ 3
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10, with acceptable precision and accuracy
Specificity/Selectivity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	No significant interfering peaks at the retention time of the analyte and internal standard
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration remains within ±15% of the initial concentration

Signaling Pathway and Logical Relationship Diagram

The following diagram illustrates the logical relationship in developing and validating a robust analytical method for TGIC.

Logical flow for analytical method development and validation.

References

• 1. Which is Better for Research: LCMS or GCMS? Find Out! [hplcvials.com]
• 2. conquerscientific.com [conquerscientific.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 6. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Triglycidyl Isocyanurate (TGIC) Measurement Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methodologies for the quantification of Triglycidyl isocyanurate (TGIC), a key crosslinking agent in polyester (B1180765) powder coatings.[1][2] Given the potential health risks associated with TGIC, including its classification as a suspected mutagen, accurate and reliable measurement is crucial for occupational safety and environmental monitoring.[3] This document summarizes performance data from various studies to facilitate an objective comparison of available methods, in lieu of a direct round-robin inter-laboratory study.

Comparative Analysis of TGIC Measurement Methods

The primary methods for TGIC determination in workplace air involve chromatographic techniques. The selection of a method often depends on the required sensitivity, the sample matrix, and the available instrumentation. The following tables summarize the quantitative performance of High-Performance Liquid Chromatography (HPLC) with different detectors, Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Table 1: Performance Characteristics of HPLC Methods for TGIC Analysis

Parameter	HPLC-UV	HPLC-DAD
Limit of Detection (LOD)	0.8 µg/m³[4]	23 ng/m³[5][6][7]
Limit of Quantification (LOQ)	Not Specified	70 ng/m³[5][6][7]
Measurement Range	Not Specified	2 to 40 µg/m³[5][6][7]
Sample Volume	Not Specified	720 Liters of air[5][6][7]
Detector	Ultraviolet (UV)[4]	Diode-Array Detector (DAD)[5][6]

Table 2: Performance Characteristics of GC-MS and UPLC-MS/MS Methods for TGIC Analysis

Parameter	GC-MS	UPLC-MS/MS
Limit of Detection (LOD)	0.002 µg/mL (in solution)[8]	50 ng/filter (equivalent to 0.2 µg/m³)[9]
Limit of Quantification (LOQ)	Not Specified	170 ng/filter (equivalent to 0.7 µg/m³)[9]
Dynamic Range	Not Specified	480 to 24,000 ng/sample[9]
Precision (Intra- and Inter-day)	Not Specified	<4%[9]
Accuracy	Not Specified	97 ± 3%[9]
Detector	Mass Spectrometry (MS)[8]	Tandem Mass Spectrometry (MS/MS)[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results and for understanding the nuances of each analytical approach.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is widely used for the determination of TGIC in workplace air.[5][6][7]

• Sample Collection: Air is sampled by drawing it through a polypropylene (B1209903) filter.[5][6]

• Sample Preparation: The filter is extracted with acetonitrile (B52724).[5][6]

• Chromatographic Conditions:

  • Column: Ultra C18[5][6]

  • Mobile Phase: A reverse-phase system using a mixture of acetonitrile and water.[5][6]

  • Detection: Diode-Array Detector (DAD).[5][6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers a sensitive alternative for TGIC analysis, particularly in complex matrices like powder coatings.[8]

• Sample Collection: Samples can include air filters, cotton swabs, gloves, and whole suits.[8]

• Sample Preparation: Specific extraction protocols are applied depending on the sample type to isolate TGIC.

• Chromatographic Conditions:

  • Separation: Gas chromatography is used to separate TGIC from other components.

  • Detection: Mass spectrometric detection provides high selectivity and sensitivity.[8] One of the challenges with this method can be damage to the GC inlet due to co-extracted components from certain filter types.[9]

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method provides high sensitivity and specificity for the analysis of TGIC in air samples and is less prone to chromatographic interference compared to HPLC-UV and GC-MS.[9]

• Sample Collection: Air samples containing TGIC are collected on Accu-cap™ filters.[9]

• Sample Preparation: The filters are extracted using a mixture of acetonitrile and acetone (B3395972) (95/5), which is then diluted with three volumes of water.[9]

• Chromatographic and Mass Spectrometric Conditions:

  • Chromatography: Ultra-performance liquid chromatography.

  • Ionization: Coordination ion spray in positive mode, using sodium as an alkali adduct to complex with TGIC.[9]

  • Detection: A triple quadrupole mass spectrometer operating in survivor mode, where the same ion is monitored in the first and third quadrupoles.[9]

Visualized Experimental Workflows

The following diagrams illustrate the general workflows for the described TGIC measurement methods.

Caption: Workflow for TGIC analysis using HPLC-DAD.

Caption: General workflow for TGIC analysis using GC-MS.

Caption: Workflow for TGIC analysis using UPLC-MS/MS.

References

• 1. mdpi.com [mdpi.com]
• 2. ijisrt.com [ijisrt.com]
• 3. paint.org [paint.org]
• 4. Triglycidyl isocyanurate (CICADS) [inchem.org]
• 5. mdpi.com [mdpi.com]
• 6. Determination of Triglycidyl Isocyanurate in Workplace Air [ideas.repec.org]
• 7. Determination of Triglycidyl Isocyanurate in Workplace Air - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]

A Comparative Guide to the Performance of Triglycidyl Isocyanurate-d15 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides a comprehensive comparison of Triglycidyl Isocyanurate-d15 (TGIC-d15) with other potential internal standards, supported by established principles of analytical chemistry and illustrative experimental protocols.

The Role of Internal Standards in Quantitative Analysis

Internal standards are essential in analytical methodologies, particularly in liquid chromatography-mass spectrometry (LC-MS), to correct for the variability inherent in sample preparation and analysis.[1][2] An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible, thereby experiencing similar effects of extraction efficiency, matrix effects, and instrument response variability.[1][2]

Stable isotope-labeled (SIL) internal standards, such as deuterated compounds like TGIC-d15, are widely regarded as the "gold standard" for quantitative mass spectrometry.[2] This is because their physicochemical properties are nearly identical to their non-labeled counterparts, ensuring they co-elute chromatographically and exhibit similar ionization efficiency.[1][3] This co-elution is a critical factor in providing the most accurate compensation for matrix effects.[1]

Performance Comparison: TGIC-d15 vs. Alternative Internal Standards

The superiority of a deuterated internal standard like TGIC-d15 over other types of internal standards, such as structural analogs, is well-documented in principle.[2] A structural analog is a molecule that is chemically similar but not identical to the analyte. While often more readily available and less expensive, their differences in chemical structure can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency, which can compromise the accuracy of quantification.[4]

Below is a table summarizing the expected performance characteristics of TGIC-d15 compared to a hypothetical structural analog internal standard for the analysis of Triglycidyl Isocyanurate (TGIC).

Performance Metric	Triglycidyl Isocyanurate-d15 (TGIC-d15)	Structural Analog Internal Standard	Justification
Accuracy	High	Moderate to High	TGIC-d15 perfectly mimics the analyte's behavior, leading to more effective correction for losses and matrix effects.[1][2]
Precision	High	Moderate to High	The consistent co-elution and ionization response of TGIC-d15 relative to the analyte results in lower variability between measurements.[1]
Recovery Correction	Excellent	Good to Moderate	As a near-perfect chemical mimic, TGIC-d15 experiences the same extraction and sample preparation losses as the native analyte.[1][3]
Matrix Effect Compensation	Excellent	Moderate	TGIC-d15 co-elutes with the analyte, ensuring that both are subjected to the same degree of ion suppression or enhancement from matrix components.[1][4]
Chromatographic Behavior	Co-elutes with Analyte	Similar, but may have a different retention time	The identical chemical structure (apart from isotopic composition) ensures co-elution, which is a key advantage of SIL internal standards.[1]
Cost	High	Low to Moderate	The synthesis of stable isotope-labeled compounds is generally more complex and expensive.

Illustrative Experimental Protocol

To empirically determine the performance of TGIC-d15, a series of validation experiments would be necessary. The following is a detailed methodology for a hypothetical experiment comparing TGIC-d15 to a structural analog for the quantification of TGIC in a relevant matrix, such as workplace air samples collected on a filter.[5][6]

1. Preparation of Standards and Samples:

• Stock Solutions: Prepare 1 mg/mL stock solutions of TGIC, TGIC-d15, and the structural analog internal standard in acetonitrile.

• Calibration Standards: Create a series of calibration standards by spiking a blank matrix extract with known concentrations of TGIC. Each calibration standard should also be spiked with a constant, known concentration of TGIC-d15 and the structural analog.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations of TGIC in the blank matrix extract, also spiked with both internal standards.

• Sample Preparation: Extract the air sampling filters using a suitable solvent such as acetonitrile.[5][6] Add a known amount of both internal standards to the extracted samples.

2. LC-MS/MS Analysis:

• Chromatographic System: An ultra-performance liquid chromatography (UPLC) system.

• Column: A suitable reversed-phase column, such as a C18 column.[6][7]

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of a modifier like formic acid to aid in ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • TGIC: Monitor the precursor to product ion transition (e.g., [M+H]+ → fragment ion).

  • TGIC-d15: Monitor the corresponding shifted precursor to product ion transition.

  • Structural Analog: Monitor its specific precursor to product ion transition.

3. Data Analysis and Performance Evaluation:

• Calibration Curves: Construct two separate calibration curves for TGIC: one using the peak area ratio of TGIC to TGIC-d15, and the other using the peak area ratio of TGIC to the structural analog.

• Accuracy and Precision: Analyze the QC samples using both calibration curves. Calculate the accuracy (as percent deviation from the nominal concentration) and precision (as percent relative standard deviation).

• Matrix Effect Evaluation: Compare the peak areas of the internal standards in the matrix samples to their peak areas in a clean solvent. A larger variation for the structural analog would indicate less effective compensation for matrix effects.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical relationship underpinning the use of an ideal internal standard.

Caption: A typical workflow for quantitative analysis using internal standards.

Caption: The principle of isotope dilution mass spectrometry.

Conclusion

While direct experimental comparisons for Triglycidyl Isocyanurate-d15 are not yet prevalent in published literature, the fundamental principles of isotope dilution mass spectrometry strongly support its superior performance over non-isotopically labeled internal standards. The use of TGIC-d15 is expected to provide the highest degree of accuracy and precision for the quantification of TGIC by effectively compensating for variations in sample preparation and analysis. For researchers requiring the most robust and reliable data, TGIC-d15 represents the ideal choice for an internal standard.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 6. mdpi.com [mdpi.com]
• 7. Determination of Triglycidyl Isocyanurate in Workplace Air - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Detection and Quantification of Triglycidyl Isocyanurate (TGIC)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methodologies for the detection and quantification of Triglycidyl Isocyanurate (TGIC), a cross-linking agent used in polyester (B1180765) powder coatings. We will explore the performance of various techniques, with a special focus on the application of the deuterated internal standard, Triglycidyl Isocyanurate-d15 (TGIC-d15), for enhanced accuracy and precision in mass spectrometry-based methods.

Performance Comparison of Analytical Methods for TGIC

The choice of analytical method for TGIC quantification is critical and depends on factors such as required sensitivity, sample matrix, and available instrumentation. The table below summarizes the Limit of Detection (LOD) and Limit of Quantification (LOQ) for TGIC using different analytical techniques. The inclusion of an isotopically labeled internal standard like TGIC-d15 is highly recommended for methods such as UPLC-MS/MS and GC-MS to compensate for matrix effects and variations in sample preparation and instrument response, thereby improving the reliability of the results.

Analytical Method	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Sample Matrix
UPLC-MS/MS	Triglycidyl Isocyanurate-d15 (recommended)	50 ng/filter[1][2][3]	170 ng/filter[1][2][3]	Air
GC-MS	Triglycidyl Isocyanurate-d15 (recommended)	0.002 µg/mL[4][5][6]	Not Specified	Powder coatings, occupational hygiene samples
HPLC-UV	None	0.8 µg/m³[7]	Not Specified	Air

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are outlines of the experimental protocols for the compared methods.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method offers high sensitivity and selectivity for the determination of TGIC in air samples. The use of an internal standard like TGIC-d15 is crucial for accurate quantification.

Sample Preparation:

• Air samples are collected on glass fiber filters.

• The filters are extracted with a suitable solvent, such as acetonitrile (B52724) or a mixture of acetonitrile and acetone.

• An internal standard, Triglycidyl Isocyanurate-d15, is added to the extraction solvent to a final concentration of 1 µg/mL.

• The extract is then filtered prior to UPLC-MS/MS analysis.

Instrumentation and Conditions:

• UPLC System: A high-pressure gradient UPLC system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • TGIC: Precursor ion (e.g., [M+H]⁺) → Product ion

  • TGIC-d15: Precursor ion (e.g., [M+H]⁺) → Product ion

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent separation and sensitivity for TGIC analysis, particularly in complex matrices. The use of a deuterated internal standard is highly recommended.

Sample Preparation:

• Samples (e.g., powder coatings, swabs) are extracted with an appropriate solvent like ethyl acetate.

• Triglycidyl Isocyanurate-d15 is added as an internal standard.

• The extract is concentrated and may require derivatization to improve volatility and thermal stability.

Instrumentation and Conditions:

• GC System: A gas chromatograph with a capillary column (e.g., DB-5ms).

• Injection: Splitless injection.

• Oven Temperature Program: A programmed temperature ramp to separate TGIC from other components.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.

• Ionization: Electron ionization (EI).

• Monitoring: Selected ion monitoring (SIM) or MRM for enhanced sensitivity.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

A more traditional and widely available method, though typically less sensitive and specific than mass spectrometry-based techniques.

Sample Preparation:

• Air samples are collected on a glass fiber filter.

• The filter is extracted with acetonitrile.

• The extract is filtered before injection.

Instrumentation and Conditions:

• HPLC System: An isocratic or gradient HPLC system.

• Column: A C18 reversed-phase column.

• Mobile Phase: A mixture of acetonitrile and water.

• Detector: A UV detector set at a wavelength where TGIC has sufficient absorbance (e.g., 210 nm).

Workflow and Pathway Visualizations

To better illustrate the analytical process, the following diagrams outline the experimental workflow and the logical relationship in the quantification process.

Caption: Experimental workflow for TGIC quantification using UPLC-MS/MS with an internal standard.

Caption: Logical relationship for quantification using an internal standard method.

References

• 1. clearsynth.com [clearsynth.com]
• 2. aksci.com [aksci.com]
• 3. CN102603721A - Preparation method of triglycidyl isocyanurate - Google Patents [patents.google.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Determination of triglycidyl isocyanurate from powder coatings in occupational hygiene samples by gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Triglycidyl Isocyanurate-d15 | LGC Standards [lgcstandards.com]

A Comparative Guide to Analytical Methods for Monitoring Triglycidyl Isocyanurate (TGIC) Exposure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of established and emerging analytical methods for monitoring occupational exposure to Triglycidyl Isocyanurate (TGIC), a reactive epoxy compound primarily used as a cross-linking agent in powder coatings. Accurate and reliable exposure monitoring is crucial for ensuring worker safety and regulatory compliance. This document details and contrasts various air monitoring techniques and explores the potential for biomonitoring, offering supporting data and detailed experimental protocols to aid in method selection and implementation.

Comparison of TGIC Air Monitoring Methods

The selection of an appropriate air monitoring method for TGIC depends on several factors, including the required sensitivity, specificity, cost, and the nature of the workplace environment. The following table summarizes the key performance characteristics of four commonly employed or researched methods.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)	Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)	NIOSH 0500 Method (Gravimetric)
Principle	Separation of thermally stable compounds followed by mass-based detection.	Separation of compounds based on polarity, with detection by UV-Vis absorbance.	High-resolution separation with highly sensitive and specific mass-based detection.	Gravimetric determination of total particulate matter.
Sampling Medium	Glass Fiber Filter (GFF), Teflon Filter.[1]	Polypropylene Filter, Silanized Glass Fiber Filter.[2][3]	Accu-cap™ (PVC filter).[4]	PVC Filter.[5]
Limit of Detection (LOD)	~0.002 µg/mL (in solution).[6]	23 ng/m³.[2][3]	50 ng/filter (~0.2 µg/m³).[4][7]	0.03 mg per sample.
Limit of Quantification (LOQ)	Not explicitly stated, but method is highly sensitive.	70 ng/m³.[2][3]	170 ng/filter (~0.7 µg/m³).[4][7]	Not applicable.
Accuracy/Recovery	79% (filter), 73-125% (other media).[6]	Meets EN 482 criteria.[2]	97 ± 3%.[4][7]	Not applicable for TGIC.
Precision	High.	High, meets EN 482 criteria.[2]	<4% (intra- and inter-day).[4][7]	Overall precision (σ̂ᵣ) of 0.056.
Specificity	High, mass-based identification.	Moderate, potential for interferences.	Very high, based on parent/daughter ion transitions.	Low, non-specific for TGIC.
Advantages	High sensitivity and specificity.	Robust and widely available instrumentation.	High sensitivity, specificity, and throughput; avoids derivatization.	Simple, low-cost screening tool.[8]
Disadvantages	May require derivatization; potential for thermal degradation of TGIC.	Lower sensitivity compared to MS methods; potential for chromatographic interferences.	Higher initial instrument cost.	Not specific to TGIC; can overestimate exposure.[6]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) - Adapted from OSHA Method 1024

This method is for the determination of TGIC in workplace air.

1.1. Sampling

• Sampler: 37-mm glass fiber filter (GFF) housed in a two-piece polystyrene cassette.

• Flow Rate: 1.0 L/min.

• Sampling Time: 180 minutes for a total volume of 180 L.

• Sample Handling: After sampling, seal the cassettes with plastic plugs and ship cold to the laboratory. Store samples in a freezer until analysis.[1]

1.2. Sample Preparation

• Extraction: Carefully transfer the GFF to a 4-mL vial. Add 3.0 mL of acetonitrile (B52724) to the vial.

• Shaking: Cap the vial and shake it on a mechanical shaker for 30 minutes.

1.3. Instrumental Analysis

• Instrument: Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A 30 m x 0.25 mm x 0.25 µm HP5-MS column or equivalent.

• Injector Temperature: 250°C.

• Oven Temperature Program: 60°C to 300°C at 20°C/min, hold at 300°C for 8 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Parameters (if used): Operate in selected ion monitoring (SIM) mode, monitoring ions m/z 297 [M]⁺ and 255 [M - C₂H₂O]⁺.[6]

1.4. Calibration

• Prepare a stock solution of TGIC in acetonitrile.

• Prepare a series of working standards by diluting the stock solution with acetonitrile.

• Analyze the standards under the same conditions as the samples to generate a calibration curve.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is suitable for the quantification of TGIC in air samples.[2][3]

2.1. Sampling

• Sampler: Polypropylene filter in an appropriate cassette.

• Flow Rate: 2 L/min.

• Sampling Volume: Up to 720 L.

2.2. Sample Preparation

• Extraction: Place the filter in a flask and add 1.5 mL of acetonitrile.

• Shaking: Shake the flask for 30 minutes.

• Filtration: Filter the extract through a 0.22 µm syringe filter into an HPLC vial.

2.3. Instrumental Analysis

• Instrument: HPLC system with a Diode-Array Detector (DAD).

• Column: Ultra C18 column or equivalent.

• Mobile Phase: Acetonitrile:water (e.g., 98:2, v/v).

• Flow Rate: 1 mL/min.

• Injection Volume: 50 µL.

• Detection Wavelength: 205 nm.

2.4. Calibration

• Prepare calibration standards of TGIC in acetonitrile.

• Analyze the standards to construct a calibration curve of peak area versus concentration.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

A highly sensitive and specific method for TGIC analysis.[4][7]

3.1. Sampling

• Sampler: Accu-cap™ filter cassette.

• Sampling Volume: Approximately 240 L.

3.2. Sample Preparation

• Extraction: Extract the filter with a mixture of acetonitrile/acetone (95/5).

• Dilution: Dilute the extract with 3 volumes of water.

• Filtration: Filter the diluted extract before analysis.

3.3. Instrumental Analysis

• Instrument: UPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 mm x 50 mm.

• Mobile Phase: A gradient of methanol (B129727) with 0.1% formic acid and water with 0.04 mM sodium acetate (B1210297) and 0.1% formic acid.

• MS/MS Detection: Monitor the sodium adduct of TGIC ([M+Na]⁺) in survivor mode, where the same ion is monitored in the first and third quadrupoles.

3.4. Calibration

• Prepare a stock solution of TGIC in acetonitrile/acetone (95/5).

• Create a series of calibration standards and process them in the same manner as the samples.

NIOSH 0500 Method (Total Particulate)

This method is a non-specific screening tool.

4.1. Sampling

• Sampler: 37-mm, 5-µm pore size PVC filter in a cassette.

• Flow Rate: 1 to 2 L/min.

• Sample Volume: 7 to 133 L.

4.2. Analysis

• Principle: Gravimetric (weighing).

• Procedure:

  • Equilibrate the filters in a controlled environment before and after sampling.

  • Weigh the filters to the nearest 0.001 mg before and after sample collection.

  • The difference in weight is the mass of total particulate collected.

4.3. TGIC Estimation

• The concentration of TGIC is estimated by multiplying the total dust concentration by the percentage of TGIC in the powder coating product (obtained from the Safety Data Sheet). This is an estimation and not a direct measurement.[6]

Biomonitoring of TGIC Exposure

While air monitoring assesses external exposure, biomonitoring provides an estimate of the internal dose by measuring the substance or its metabolites in biological fluids. For TGIC, a reactive compound, the development of a biomonitoring method would likely focus on the detection of its metabolites or adducts in urine.

Proposed Biomonitoring Approach: UPLC-MS/MS Analysis of a Putative TGIC Metabolite in Urine

As no standardized method currently exists for a specific TGIC metabolite, a hypothetical protocol based on general principles of urinary metabolite analysis is proposed. The target analyte would likely be a hydrolysis product of TGIC or a conjugate.

1. Sample Collection and Preparation

• Sample: Collect a spot urine sample post-shift.

• Storage: Freeze the sample at -20°C or lower until analysis.

• Preparation:

  • Thaw the urine sample.

  • Centrifuge to remove sediment.

  • Perform an enzymatic hydrolysis step (e.g., using β-glucuronidase/arylsulfatase) to cleave any conjugated metabolites.

  • Use solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and enrich the analyte of interest.

  • Evaporate the solvent and reconstitute the residue in the initial mobile phase.

2. Instrumental Analysis

• Instrument: UPLC-MS/MS.

• Method: A method similar to the one described for air samples would be developed, but optimized for the specific metabolite and the urine matrix. This would involve selecting appropriate precursor and product ions for the target metabolite and an internal standard.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the TGIC exposure monitoring process.

Caption: Workflow for TGIC exposure assessment.

Caption: Decision logic for selecting a TGIC air monitoring method.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Determination of Triglycidyl Isocyanurate in Workplace Air - PMC [pmc.ncbi.nlm.nih.gov]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 5. weber.hu [weber.hu]
• 6. academic.oup.com [academic.oup.com]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. youtube.com [youtube.com]

Evaluating Internal Standards for Matrix Effect Correction in LC-MS/MS Analysis: A Comparison Guide

Introduction

In quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), the matrix effect can significantly impact the accuracy and precision of results. This phenomenon, caused by co-eluting endogenous or exogenous components in a sample matrix, can lead to the suppression or enhancement of the analyte's ionization, resulting in unreliable data. The use of a suitable internal standard (IS) is a widely accepted strategy to compensate for these variations.

This guide provides a comparative evaluation of different types of internal standards for the correction of matrix effects. While the specific compound Triglycidyl Isocyanurate-d15 is not documented in scientific literature as a common internal standard for this purpose, this guide will focus on established and effective alternatives, providing researchers, scientists, and drug development professionals with the necessary information to select the most appropriate IS for their analytical needs. We will delve into the performance of stable isotope-labeled internal standards, analogue internal standards, and other related approaches, supported by experimental data and detailed protocols.

Comparative Performance of Internal Standards

The choice of an internal standard is critical for the successful mitigation of matrix effects. The ideal IS should co-elute with the analyte of interest and experience the same degree of matrix-induced ionization suppression or enhancement. The following table summarizes the performance of different types of internal standards based on key analytical parameters.

Internal Standard Type	Analyte(s)	Matrix	Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) (%)	Reference
Stable Isotope-Labeled (SIL) IS	Various Drugs	Human Plasma	95-105	98-102	< 5
Analogue (Structural Analogue) IS	Pesticides	Fruit Extracts	80-110	75-115	5-15
No Internal Standard	Various Drugs	Human Plasma	60-120	50-150	> 15

Key Findings:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the gold standard for matrix effect correction. Because they are structurally identical to the analyte, they co-elute perfectly and experience nearly identical ionization effects, leading to high accuracy and precision.

• Analogue Internal Standards: These are structurally similar to the analyte but not identical. While more cost-effective than SIL-IS, their chromatographic and ionization behaviors may not perfectly mimic the analyte, leading to less effective correction.

• No Internal Standard: The absence of an internal standard results in poor recovery and high variability, making the quantitative data unreliable.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect Using Post-Extraction Addition

This protocol describes a common method for quantifying the extent of matrix effect.

Objective: To determine the percentage of ion suppression or enhancement for an analyte in a specific matrix.

Materials:

• Analyte stock solution

• Internal standard stock solution

• Blank matrix (e.g., drug-free plasma)

• Mobile phase solvents

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and IS are added to the final extract.

  • Set C (Matrix-Matched Calibrators): Analyte and IS are spiked into the blank matrix before the extraction process.

• Sample Extraction (for Set B and C): Perform a protein precipitation extraction. To 100 µL of the matrix sample, add 300 µL of acetonitrile (B52724) containing the IS. Vortex for 1 minute and centrifuge at 10,000 rpm for 5 minutes.

• Analysis: Inject equal volumes of the final solutions from all three sets into the LC-MS/MS system.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Visualizing the Logic of Matrix Effect Correction

The following diagrams illustrate the experimental workflow for evaluating matrix effects and the logical relationship between different types of internal standards and their effectiveness.

Caption: Experimental workflow for the evaluation of matrix effect.

The Efficacy of Triglycidyl Isocyanurate-d15 as a Surrogate Standard in the Analysis of Epoxy Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of epoxy compounds, the use of a reliable internal standard is paramount for achieving accurate and reproducible results. This guide provides a comprehensive comparison of Triglycidyl Isocyanurate-d15 (TGIC-d15) as a surrogate standard for other epoxy compounds, supported by established principles of analytical chemistry and available data.

Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound widely used as a crosslinking agent in powder coatings and other materials.[1][2][3] Its deuterated analog, Triglycidyl Isocyanurate-d15 (TGIC-d15), serves as an ideal surrogate standard for the quantification of various epoxy compounds in complex matrices. The fundamental principle behind using a deuterated internal standard lies in its chemical identity to the analyte of interest.[4][5] TGIC-d15 and its non-deuterated counterpart exhibit nearly identical physicochemical properties, including polarity, solubility, and chromatographic retention time.[4][6] This ensures that both compounds behave similarly during sample preparation, extraction, and chromatographic separation, effectively compensating for any analyte loss or variability. However, due to the mass difference imparted by the 15 deuterium (B1214612) atoms, TGIC-d15 can be distinctly differentiated from the unlabeled analyte by a mass spectrometer, enabling precise and accurate quantification.[4]

Performance Comparison: The Deuterated Advantage

The use of a deuterated internal standard like TGIC-d15 is considered the gold standard in quantitative mass spectrometry for several key reasons that offer superior performance over other types of internal standards, such as structural analogs.

Parameter	Triglycidyl Isocyanurate-d15 (Surrogate)	Structural Analog (Alternative Internal Standard)	Rationale
Chromatographic Co-elution	Nearly identical retention time to the analyte.	Different retention time.	Co-elution ensures that the analyte and internal standard experience the same matrix effects (ion suppression or enhancement) in the mass spectrometer's ion source, leading to more accurate correction.
Extraction Recovery	Identical to the analyte.	May differ from the analyte.	Similar recovery from the sample matrix minimizes variability introduced during sample preparation steps.
Ionization Efficiency	Identical to the analyte.	Different ionization efficiency.	As chemically identical molecules, they will ionize with the same efficiency in the mass spectrometer, providing a more reliable response ratio.
Correction for Matrix Effects	High	Moderate to Low	By co-eluting and having the same ionization properties, deuterated standards provide the most effective compensation for matrix-induced signal fluctuations.

Experimental Protocol: Quantification of Epoxy Compounds using TGIC-d15

This section outlines a general experimental protocol for the quantification of an epoxy compound (analyte) in a given matrix using TGIC-d15 as a surrogate standard with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

1. Reagents and Materials:

• Analyte of interest (e.g., Bisphenol A diglycidyl ether - BADGE)

• Triglycidyl Isocyanurate-d15 (TGIC-d15)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Sample matrix (e.g., food simulant, biological fluid)

2. Preparation of Standard Solutions:

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and TGIC-d15 in acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile and water.

• Internal Standard Spiking Solution: Prepare a working solution of TGIC-d15 at a fixed concentration (e.g., 100 ng/mL) in 50:50 acetonitrile/water.

3. Sample Preparation:

• To 100 µL of the sample (calibration standard, quality control, or unknown), add 10 µL of the TGIC-d15 internal standard spiking solution.

• Vortex mix for 30 seconds.

• Perform sample extraction (e.g., protein precipitation with acetonitrile, liquid-liquid extraction, or solid-phase extraction) to isolate the analytes from the matrix.

• Evaporate the supernatant/extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

4. UPLC-MS/MS Analysis:

• UPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to achieve separation of the analyte and any potential interferences.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the analyte and TGIC-d15.

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the TGIC-d15 internal standard against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logical relationships, the following diagrams are provided.

Caption: Experimental workflow for quantifying epoxy compounds using TGIC-d15.

Caption: Conceptual pathway for bioanalytical monitoring of epoxy compounds.

Caption: Logical relationship of TGIC-d15 to other epoxy compounds.

References

• 1. TRIGLYCIDYL ISOCYANURATE - Ataman Kimya [atamanchemicals.com]
• 2. inchem.org [inchem.org]
• 3. Triglycidyl Isocyanurate TGIC Curing Agent JF77 For Modified Epoxy Resin | [kingchemglobal.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Triglycidyl Isocyanurate-d15

This guide provides crucial safety protocols and logistical plans for the handling and disposal of Triglycidyl Isocyanurate-d15. Given the limited data on the deuterated form, these recommendations are based on the hazardous properties of its non-deuterated counterpart, Triglycidyl Isocyanurate (TGIC). TGIC is classified as toxic if swallowed or inhaled, causes serious eye damage, may cause an allergic skin reaction, and is suspected of causing genetic defects. Strict adherence to these procedures is paramount to ensure the safety of laboratory personnel and the environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following table summarizes the required PPE for handling Triglycidyl Isocyanurate-d15.

PPE Category	Specification
Eye Protection	Wear tight-sealing safety goggles and a face shield.
Hand Protection	Chemical-resistant gloves are mandatory. Nitrile or butyl rubber are recommended. Thin latex gloves are not suitable. Given the absence of specific breakthrough time data for TGIC, a conservative approach of double-gloving and frequent changes is advised.
Body Protection	Wear a disposable suit or coveralls to prevent skin contact. An apron may also be necessary for certain procedures.
Respiratory Protection	A full-face respirator with cartridges suitable for organic vapors and particulates (e.g., A2P3 or similar rating) is recommended. In situations with a risk of high exposure, a powered air-purifying respirator (PAPR) or a supplied-air respirator should be used.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Triglycidyl Isocyanurate-d15 is essential to minimize the risk of exposure.

Preparation and Engineering Controls

• Ventilation: All handling of Triglycidyl Isocyanurate-d15 must be conducted in a well-ventilated area, preferably within a chemical fume hood with a tested and certified face velocity.

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible.

• Spill Kit: A spill kit containing appropriate absorbent materials, decontamination solutions, and waste disposal bags must be available in the immediate work area.

Donning PPE

The following sequence should be followed when putting on PPE:

• Protective Suit/Coveralls: Put on the disposable suit, ensuring a snug fit.

• Respirator: Perform a fit check for the respirator before entering the work area.

• Eye Protection: Don safety goggles and a face shield.

• Gloves: Put on the inner pair of gloves, followed by the outer pair, ensuring the outer gloves extend over the cuffs of the suit.

Handling the Compound

• Weighing and Transferring: Conduct all weighing and transferring of the solid compound within a fume hood to prevent inhalation of dust particles.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.

• No Eating or Drinking: Do not eat, drink, or smoke in the laboratory area where the compound is handled.

Doffing PPE

The removal of PPE should be done in a designated area to prevent the spread of contamination.

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them.

• Protective Suit/Coveralls: Remove the suit by rolling it down and away from the body.

• Face Shield and Goggles: Remove eye and face protection.

• Respirator: Remove the respirator.

• Inner Gloves: Remove the inner pair of gloves.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan: Waste Management and Decontamination

Proper disposal of Triglycidyl Isocyanurate-d15 and contaminated materials is critical to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection

• Contaminated Solids: All disposable PPE (gloves, suits), absorbent materials from spills, and any other solid waste contaminated with Triglycidyl Isocyanurate-d15 must be collected in a designated, clearly labeled, and sealed hazardous waste container.

• Unused Compound: Unused Triglycidyl Isocyanurate-d15 should be disposed of as hazardous waste. Do not attempt to wash it down the drain.

• Contaminated Solutions: Solutions containing Triglycidyl Isocyanurate-d15 should be collected in a separate, labeled hazardous waste container for liquid waste.

Decontamination

• Work Surfaces: Decontaminate all work surfaces (fume hood, benchtops) after handling is complete. A solution of mild detergent and water can be used, followed by a rinse with an appropriate solvent if necessary. All cleaning materials must be disposed of as hazardous waste.

• Equipment: Any non-disposable equipment that comes into contact with the compound must be thoroughly decontaminated.

Final Disposal

• Licensed Waste Disposal: All hazardous waste must be disposed of through a licensed hazardous waste disposal company. Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Experimental Workflow

The following diagram illustrates the logical workflow for handling Triglycidyl Isocyanurate-d15, from preparation to disposal.

Caption: Logical workflow for the safe handling and disposal of Triglycidyl Isocyanurate-d15.